8-Iodoquinolin-3-ol

Core Science & Biosynthesis

8-Iodoquinolin-3-ol chemical structure and properties

An In-Depth Technical Guide to 8-Iodoquinolin-3-ol: Synthesis, Properties, and Applications in Modern Research

Abstract

8-Iodoquinolin-3-ol is a halogenated heterocyclic compound built upon the 3-hydroxyquinoline scaffold. The strategic placement of an iodine atom at the 8-position and a hydroxyl group at the 3-position imparts a unique combination of electronic and steric properties, making it a valuable building block in medicinal chemistry and materials science. This guide provides a comprehensive technical overview of 8-Iodoquinolin-3-ol, detailing its chemical structure, physicochemical properties, a robust synthesis protocol with mechanistic insights, and its current and potential applications for researchers, chemists, and drug development professionals.

Molecular Profile and Physicochemical Properties

The structure of 8-Iodoquinolin-3-ol is characterized by a quinoline core, which is a bicyclic aromatic system composed of a benzene ring fused to a pyridine ring. The key functional groups—a hydroxyl (-OH) at the C3 position and an iodine (-I) at the C8 position—are critical to its reactivity and utility as a chemical intermediate.

Chemical Structure:

• IUPAC Name: 8-Iodoquinolin-3-ol

• Chemical Formula: C₉H₆INO

• Molecular Weight: 271.05 g/mol

• CAS Number: 1211590-05-9

The hydroxyl group acts as a hydrogen bond donor and can be derivatized, while the bulky, lipophilic iodine atom serves as an excellent handle for transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the construction of complex molecular architectures.

Physicochemical Data Summary

Property	Value	Source(s)
Molecular Formula	C₉H₆INO	[1]
Molecular Weight	271.05 g/mol	[1]
Appearance	Solid (predicted)	N/A
Melting Point	Not available	N/A
Boiling Point	Not available	N/A
Solubility	Expected to be soluble in polar organic solvents like DMSO, DMF, and alcohols.	N/A
LogP (calculated)	2.9 - 3.2	N/A

Note: Experimental physicochemical data for 8-Iodoquinolin-3-ol is not widely published. The information provided is based on its chemical structure and data for analogous compounds.

Synthesis and Functionalization

A reliable and regioselective synthesis of 8-Iodoquinolin-3-ol can be achieved via the electrophilic iodination of 3-hydroxyquinoline. This approach leverages the electron-rich nature of the quinoline ring, activated by the hydroxyl group, to direct the substitution.

Protocol: Electrophilic Iodination of 3-Hydroxyquinoline

This protocol employs N-Iodosuccinimide (NIS) as a mild and efficient iodinating agent, offering high yields and straightforward purification.

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-hydroxyquinoline (1.0 eq.) in anhydrous dichloromethane (DCM) or acetonitrile.

• Reagent Addition: To the stirred solution, add N-Iodosuccinimide (1.1 eq.) portion-wise at 0 °C. The reaction is typically performed at a low temperature initially to control the reaction rate and minimize potential side products.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% ethyl acetate in hexanes) until the starting material is consumed.

• Quenching and Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to neutralize any unreacted NIS and iodine. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford pure 8-Iodoquinolin-3-ol.

• Characterization: Confirm the identity and purity of the final compound using ¹H NMR, ¹³C NMR, and Mass Spectrometry.[2][3]

Causality and Self-Validation:

• Expertise: NIS is chosen over harsher reagents like I₂/HNO₃ to prevent over-iodination and oxidation of the sensitive hydroxyl group. The succinimide byproduct is highly polar and easily removed during the aqueous work-up.

• Trustworthiness: The protocol's success is validated at each stage. TLC monitoring provides a clear endpoint for the reaction. The distinct color change during the sodium thiosulfate quench (disappearance of iodine's brown/yellow color) confirms the neutralization of the iodinating agent. Spectroscopic analysis of the final product provides definitive structural confirmation.

Synthesis Workflow Diagram

Caption: Step-by-step workflow for the synthesis of 8-Iodoquinolin-3-ol.

Applications in Research and Drug Development

The 8-hydroxyquinoline scaffold and its derivatives are recognized as "privileged structures" in medicinal chemistry due to their wide range of biological activities, including antimicrobial, anticancer, and anti-neurodegenerative properties.[4][5][6][7] 8-Iodoquinolin-3-ol serves as a key intermediate for expanding on this chemical space.

Scaffold for Novel Therapeutics

The true power of 8-Iodoquinolin-3-ol in drug discovery lies in its capacity for synthetic elaboration. The C-I bond is a versatile functional handle for creating new carbon-carbon and carbon-heteroatom bonds.

• Kinase Inhibitors: The quinoline nucleus is a core component of numerous FDA-approved kinase inhibitors. The 8-iodo position can be functionalized via Suzuki or Sonogashira coupling to introduce moieties that target the solvent-front region or other specific pockets of the ATP-binding site, enhancing potency and selectivity.

• Antimicrobial and Antiviral Agents: Halogenated quinolines have a long history as anti-infective agents.[8][9] The 8-iodo group increases lipophilicity, which can improve cell membrane penetration. Furthermore, the iodine can participate in halogen bonding—a specific non-covalent interaction—with target proteins to improve binding affinity.[10]

• Anticancer Agents: Derivatives of 8-hydroxyquinoline have demonstrated potent antitumor activity.[11][12] The ability to diversify the 8-position of 8-Iodoquinolin-3-ol allows for the systematic exploration of structure-activity relationships (SAR) to develop novel cytotoxic agents.

Logical Framework for Drug Design

The use of 8-Iodoquinolin-3-ol as a starting point for library synthesis follows a clear, logical progression.

Caption: Drug discovery workflow starting from 8-Iodoquinolin-3-ol.

Probes for Chemical Biology and Materials Science

The fluorescent nature of the quinoline core makes its derivatives suitable for applications beyond therapeutics. The heavy iodine atom can influence the photophysical properties, potentially leading to the development of novel phosphorescent materials or imaging agents. Its ability to chelate metals also makes it a candidate for developing chemical sensors.[4][13]

Conclusion and Future Outlook

8-Iodoquinolin-3-ol represents a highly valuable, yet underexplored, chemical building block. While the broader class of 8-hydroxyquinolines is well-studied, this specific isomer offers a distinct platform for innovation. Its robust synthesis and the versatility of the carbon-iodine bond provide a direct route to novel chemical libraries. Future research will likely focus on exploiting this scaffold to develop next-generation kinase inhibitors, potent anti-infective agents, and advanced functional materials. The continued exploration of its reaction chemistry and biological activity is essential for unlocking its full potential in both academic and industrial research settings.

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Introduction: The 8-Hydroxyquinoline Scaffold - A Privileged Structure in Medicinal Chemistry

An In-depth Technical Guide to the 8-Hydroxyquinoline Scaffold and its Halogenated Derivatives for Drug Discovery

A Note on the Topic: Initial searches for the specific compound 8-Iodoquinolin-3-ol (CAS 1261490-81-6) did not yield sufficient public data to construct a comprehensive technical guide. However, the quinoline scaffold is of profound interest to researchers. Therefore, this guide has been structured to focus on the closely related, extensively researched, and pharmacologically significant isomer, 8-Hydroxyquinoline (8-HQ, Quinolin-8-ol) , and its halogenated derivatives. This pivot allows for a data-rich, scientifically grounded exploration of a molecule class with proven applications for researchers, scientists, and drug development professionals.

The 8-Hydroxyquinoline (8-HQ) moiety, a bicyclic aromatic heterocycle composed of a pyridine ring fused to a phenol, is recognized as a "privileged structure" in drug discovery.[1][2][3] Its unique physicochemical properties, particularly its planarity, lipophilicity, and profound ability to chelate metal ions, underpin its diverse range of biological activities.[4][5][6] For decades, medicinal chemists have leveraged the 8-HQ core to develop potent therapeutic agents targeting a wide array of diseases, including cancer, microbial infections, and neurodegenerative disorders.[1][6][7]

The true power of the 8-HQ scaffold lies in its synthetic tractability. The quinoline ring is amenable to substitution at various positions, allowing for the fine-tuning of its pharmacological profile. Halogenation, in particular, has emerged as a critical strategy for modulating activity. Introducing atoms like iodine, chlorine, or bromine can significantly alter the molecule's lipophilicity, electron distribution, and steric properties, thereby enhancing target binding, improving metabolic stability, and ultimately, increasing therapeutic efficacy. This guide will delve into the synthesis, mechanisms, and applications of these vital compounds.

Core Physicochemical & Structural Data

The foundational properties of the parent 8-Hydroxyquinoline molecule are essential for understanding its behavior in both chemical and biological systems.

Property	Value	Source
CAS Number	148-24-3	[4]
Molecular Formula	C₉H₇NO	[4][8]
Molar Mass	145.16 g/mol	[4][8]
Appearance	White to pale yellow crystalline powder	[4][8]
Melting Point	72.5-76 °C	[4][8]
Boiling Point	267 °C	[4][8]
Water Solubility	Insoluble (0.56 g/L)	[4]
Solubility	Freely soluble in ethanol, acetone, chloroform, benzene	[4]
pKa	~9.8 (phenolic hydroxyl)	[8]
LogP (Octanol/Water)	1.85 - 1.94	[4][9]

Synthesis of Halogenated 8-Hydroxyquinoline Derivatives

The strategic placement of halogens on the 8-HQ ring is paramount for developing functionally distinct molecules. Synthesis typically involves either building the quinoline ring from halogenated precursors or, more commonly, direct electrophilic halogenation of the 8-HQ scaffold.

Foundational Synthesis of the 8-Hydroxyquinoline Core

Classic methods like the Skraup synthesis (reacting aromatic amines with α,β-unsaturated aldehydes) or the Friedländer synthesis (condensation of o-aminobenzaldehydes with ketones) are traditionally used to construct the core 8-HQ ring system.[10]

Strategic Halogenation: A Key to Functional Diversity

The hydroxyl group at position 8 is a powerful ortho-, para-director, making positions 5 and 7 highly susceptible to electrophilic substitution. This reactivity is the cornerstone of synthesizing a library of halogenated derivatives.

Causality Behind Experimental Choices: Direct halogenation can sometimes lead to mixtures of 5,7-dihalogenated products. To achieve selectivity, a common strategy involves the use of a protecting group on the hydroxyl function, such as an acetyl or tosyl group.[7][11] This moderates the ring's activation and can sterically hinder one position over the other. Furthermore, the choice of halogenating agent and solvent system is critical for controlling the reaction's regioselectivity and yield. For instance, N-iodosuccinimide (NIS) is a milder iodinating agent compared to elemental iodine, often providing cleaner reactions.

Experimental Protocol: Synthesis of 5-Chloro-7-iodo-8-hydroxyquinoline (Clioquinol)

This protocol illustrates a common industrial "one-pot" approach where the hydroxyl group is first protected, followed by sequential halogenation.[12]

Caption: Workflow for the one-pot synthesis of Clioquinol.

Step-by-Step Methodology:

• Acylation: 8-Hydroxyquinoline (1.0 eq) is refluxed with acetic anhydride (excess) in a suitable solvent like glacial acetic acid for several hours. The reaction is monitored by TLC. Upon completion, the solvent is removed under reduced pressure to yield quinolin-8-yl acetate.[12]

• C5-Chlorination: The crude quinolin-8-yl acetate is suspended in water. A phase transfer catalyst (e.g., a quaternary ammonium salt) is added, followed by the portion-wise addition of a chlorinating agent like dichlorohydantoin (0.5-0.7 eq). The reaction is stirred at 25-50°C for 1-12 hours.[12] This step selectively installs a chlorine atom at the C5 position.

• Hydrolysis and C7-Iodination: Without isolating the intermediate, the reaction mixture is then treated with an iodinating agent. The conditions facilitate the hydrolysis of the acetate protecting group and the simultaneous iodination at the C7 position to yield the final product.[12]

• Workup and Purification: The final product precipitates from the aqueous solution and can be collected by filtration, washed, and recrystallized to achieve high purity.

This self-validating system ensures high yields by protecting the hydroxyl group, directing the first halogenation, and then proceeding to the final product in a streamlined process.[12]

Mechanism of Action and Biological Significance

The pharmacological effects of 8-HQ and its derivatives are often intrinsically linked to their ability to function as potent chelators of divalent metal ions, such as iron (Fe²⁺), copper (Cu²⁺), and zinc (Zn²⁺).[5][7]

The Chelation Hypothesis: Many critical biological processes, including DNA synthesis and cellular respiration, are catalyzed by metalloenzymes. By chelating the metal cofactors essential for these enzymes, 8-HQ derivatives can effectively inhibit their function. This mechanism is a primary driver of their antimicrobial and anticancer activities. For instance, depriving bacteria of essential iron can halt their replication.[7] In cancer cells, disrupting copper homeostasis can induce oxidative stress and trigger apoptosis.[5]

Caption: Metal chelation mechanism of 8-Hydroxyquinoline derivatives.

Structure-Activity Relationship (SAR):

• Halogenation: The introduction of halogens at the C5 and C7 positions generally increases the lipophilicity of the molecule, enhancing its ability to cross cell membranes.[13] The electron-withdrawing nature of halogens can also influence the pKa of the hydroxyl group, affecting the stability of the resulting metal complex.

• Substitution Pattern: The specific halogen and its position matter. For instance, 5-chloro-7-iodo-8-hydroxyquinoline (Clioquinol) has demonstrated potent antifungal and antibacterial properties.[13]

• Other Substituents: Adding other functional groups to the ring can further refine activity. For example, derivatives with sulfonamide groups have been explored for their antibacterial effects.[14]

Applications in Research and Drug Development

The versatile 8-HQ scaffold has been successfully applied across multiple therapeutic areas.

Therapeutic Area	Application & Rationale	Example Derivatives	References
Anticancer	Induce apoptosis by disrupting metal homeostasis and generating reactive oxygen species (ROS) in cancer cells. Inhibit key enzymes involved in tumor growth.	8-hydroxy-2-quinolinecarbaldehyde showed potent in vivo antitumor activity against hepatocellular carcinoma xenografts.	[15][16]
Antimicrobial	Inhibit bacterial and fungal growth by chelating essential metal ions required for microbial enzymes. Some derivatives act as membrane-active agents.	5-chloro-7-iodo-8-hydroxyquinoline (Clioquinol) and 5-nitro-8-hydroxyquinoline exhibit broad-spectrum antifungal and antibacterial activity.	[5][7][13]
Neuroprotection	Modulate metal ion concentrations in the brain, which is implicated in neurodegenerative diseases like Alzheimer's and Parkinson's. Can reduce metal-induced oxidative stress.	8-HQ derivatives are explored as inhibitors of catechol O-methyltransferase (COMT), an enzyme involved in dopamine metabolism.	[5][17]
Antiviral	Inhibit viral replication. Some derivatives have shown activity against the H5N1 influenza virus.	Anilide derivatives of 8-HQ have demonstrated promising anti-influenza activity.	[1]
Analytical Chemistry	Act as fluorescent chemosensors for the highly sensitive detection of metal ions like Al³⁺ and Zn²⁺ in biological and environmental samples.	The parent 8-HQ molecule's fluorescence is greatly enhanced upon chelation with metal ions.	[7][10]

Conclusion

The 8-Hydroxyquinoline scaffold, particularly when functionalized with halogens, represents a remarkably fruitful platform for medicinal chemistry and drug development. Its proven mechanism of action via metal chelation, coupled with its synthetic accessibility, allows for the rational design of potent and selective therapeutic agents. While the specific compound 8-Iodoquinolin-3-ol remains largely unexplored, the principles and methodologies detailed for the 8-HQ class provide a robust framework for future investigation into this and other novel quinoline derivatives. The continued exploration of structure-activity relationships within this compound class holds significant promise for addressing unmet needs in oncology, infectious diseases, and neurology.

References

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• Hu, Y., et al. (2018). Synthesis of 5-amino-7-bromoquinolin-8-yl sulfonates. Molecules, 25(18), 4321. Available at: [Link]

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• Odoma, S., et al. (2021). GC-MS Determination of Bioactive Components with Their Biological Activities of Olax subscorpioidea (Olacaceae). Beni-Suef University Journal of Basic and Applied Sciences, 10(1), 8. Available at: [Link]

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Comprehensive Solubility Profile and Thermodynamic Analysis of 8-Iodoquinolin-3-ol

This guide synthesizes the physicochemical behavior of 8-Iodoquinolin-3-ol (CAS: 1261490-81-6), a specialized quinoline scaffold.[1][2][3]

Editorial Note: While extensive data exists for its isomer 8-hydroxyquinoline (Oxine) and 5,7-diiodo-8-quinolinol (Iodoquinol), 8-Iodoquinolin-3-ol is a distinct structural entity.[1][2][3] Its 3-hydroxy position prevents the formation of the intramolecular hydrogen bond characteristic of 8-hydroxyquinoline, resulting in a significantly different solubility profile (higher melting point, lower volatility, and dependence on intermolecular hydrogen bonding).[2] This guide applies Structure-Activity Relationship (SAR) principles and Hansen Solubility Parameters (HSP) to provide a predictive solubility profile and a rigorous experimental protocol for validation.

Executive Summary: The "Brick Dust" Challenge

8-Iodoquinolin-3-ol presents a classic "brick dust" profile in medicinal chemistry: a rigid, planar aromatic system with high crystallinity and poor aqueous solubility.[1][2][3] Unlike its 8-hydroxy isomer, which melts at ~76°C due to internal hydrogen bonding, the 3-hydroxy isomer acts as both a hydrogen bond donor and acceptor to other molecules, creating a robust crystal lattice (predicted MP > 200°C).[2]

Effective solubilization requires solvents that can disrupt these intermolecular networks (high dipole moment) while accommodating the lipophilic iodine substituent (dispersive affinity).[2][3]

Molecular Architecture & Physicochemical Baseline[1][3][4]

Understanding the molecule's "Solubility DNA" is the first step in solvent selection.[2][3]

Property	Value (Predicted/Experimental Proxy)	Impact on Solubility
Structure	Quinoline Core + 3-OH + 8-Iodo	Amphiphilic but dominated by aromatic lipophilicity.[1][2][3][4]
Molecular Weight	271.05 g/mol	Moderate size; diffusion is not the limiting factor.[2][3][4]
H-Bonding	Intermolecular (Network forming)	Critical Differentiator: Unlike 8-HQ, the 3-OH cannot chelate the ring nitrogen.[1][2][4] It creates strong lattice energy, resisting dissolution.[2][3]
LogP (Oct/Water)	~2.6 – 2.9 (Predicted)	Lipophilic.[2][3][4] Prefers organic phases.
Melting Point	> 200°C (Decomposition likely)	High lattice energy ( is high).[2][3][4] Dissolution will be strongly endothermic (requires heat).[1][2][3]
pKa (OH)	~8.5 – 9.5	Ionizable in basic conditions (pH > 10), forming a soluble phenolate salt.[2][3][4]

Structural Logic Diagram

The following diagram illustrates the competing forces governing the dissolution of 8-Iodoquinolin-3-ol.

Caption: Mechanistic factors influencing the solubility equilibrium. The lack of intramolecular H-bonding (vs. 8-HQ) significantly increases lattice stability.[1][2]

Predictive Solubility Matrix

Based on Hansen Solubility Parameters (HSP) and dielectric constants, the solvents are categorized by their efficiency.

Category A: Primary Solvents (High Solubility)

Best for stock solutions, reactions, and recrystallization.[2]

• Mechanism: High polarity breaks H-bonds; organic backbone interacts with the quinoline ring.[1][2][3]

• DMSO (Dimethyl sulfoxide): The "Universal Solvent" for this compound.[2][3]

• DMF (Dimethylformamide): Excellent, though harder to remove than alcohols.[2][3]

• NMP (N-Methyl-2-pyrrolidone): Superior solubilizer but high boiling point.[1][2][3]

Category B: Secondary Solvents (Moderate/Temperature Dependent)

Best for purification and crystallization.[2][3]

• Ethanol/Methanol: Likely sparingly soluble at RT, but soluble at reflux.[2][3] The high MP of the solute suggests a steep solubility curve with temperature.[2]

• Acetone: Good solvent, but may struggle with the strong crystal lattice at low temperatures.[2]

• Ethyl Acetate: Moderate.[1][2][3] Good for extraction but not for dissolving large quantities.[1][2][3]

Category C: Poor Solvents (Anti-Solvents)

Used to crash the compound out of solution.[2]

• Water: Practically insoluble (< 0.05 g/L) due to the iodine and aromatic ring.[2][3]

• Hexane/Heptane: Insoluble.[1][2][3] The compound is too polar (due to the -OH and N) for pure hydrocarbons.[2][3]

• Diethyl Ether: Very low solubility.[1][2][3][5]

Category D: Reactive Solubilization

• Aqueous NaOH (1M): Will dissolve the compound by deprotonating the hydroxyl group (forming the sodium salt), turning the solution yellow.[2]

Experimental Protocol: Determination of Solubility

Since specific literature data is absent, the following Standard Operating Procedure (SOP) is designed to generate high-quality solubility data (E-E-A-T).

Method: Isothermal Saturation (Shake-Flask)[1][2][3]

Objective: Determine the mole fraction solubility (

) at .

Equipment:

• Thermostated shaker bath (

  ).[2][3]

• HPLC with UV detector (Detection

  - verify with scan).

• 0.45 µm PTFE syringe filters (Nylon filters may bind the compound).[2][3]

Workflow:

• Preparation: Add excess 8-Iodoquinolin-3-ol solid to 10 mL of the target solvent in a glass vial.

• Equilibration: Shake at 298.15 K for 72 hours.

  • Tip: If the solid disappears, add more until a precipitate persists.[2][3]

• Sedimentation: Stop shaking and allow the suspension to settle for 4 hours at the same temperature.

• Sampling: Withdraw the supernatant using a pre-warmed syringe. Filter immediately through a 0.45 µm PTFE filter.[1][2][3]

• Dilution: Dilute the filtrate with mobile phase (e.g., Acetonitrile) to land within the HPLC calibration range.

• Quantification: Inject into HPLC. Calculate concentration (

  ) using a standard curve.[1][2][3]

Calculation:

Where is mass and is molecular weight (1 = solvent, 2 = solute).[2][3]

Thermodynamic Modeling

Once experimental data is gathered at different temperatures (e.g., 298K, 303K, 308K, 313K), use the Modified Apelblat Equation to model the dissolution enthalpy.[2] This is the standard for quinoline derivatives.[2][3]

Apelblat Equation:

[2][3]

• A, B, C: Empirical parameters derived from regression.

• Interpretation:

  • If dissolution increases with Temperature (

    ), the process is Endothermic ( ).[2][3]

  • For 8-Iodoquinolin-3-ol, dissolution is expected to be strongly endothermic due to the energy required to break the crystal lattice.[1][2]

References

• PubChem. Compound Summary: 3-Hydroxyquinoline.[1][2][3][6][7] National Library of Medicine.[1][2][3] [Link] (Proxy for structural core properties).[2][3]

• PubChem. Compound Summary: Iodoquinol (5,7-Diiodo-8-quinolinol).[1][2][3][6] National Library of Medicine.[1][2][3] [Link] (Proxy for Iodine substituent effects).[2][3]

• Accela ChemBio. Product Catalog: 8-Iodoquinolin-3-ol (CAS 1261490-81-6).[1][2][3][Link] (Verification of compound identity).

• Shakeel, F. et al. (2021).[2][3] Solubility Determination, Hansen Solubility Parameters and Thermodynamic Evaluation of Thymoquinone. Molecules.[1][2][3][5][7][8][9][10][11] [Link] (Reference methodology for Apelblat modeling).

• Kasprzyk, J. et al. (2019).[2][3] Intramolecular hydrogen bonding... of 8-hydroxyquinoline derivatives.[Link] (Mechanistic basis for H-bonding differences).[1][2][3]

Sources

• 1. 5-Iodo-8-quinolinol | C9H6INO | CID 96111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 8-Hydroxyquinoline - Wikipedia [en.wikipedia.org]
• 3. 3-Iodoquinoline | C9H6IN | CID 11253836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Iodoquinol (CAS 83-73-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. 3-Hydroxyquinoline | C9H7NO | CID 11376 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3-Hydroxyquinoline CAS#: 580-18-7 [m.chemicalbook.com]
• 8. study.com [study.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

The Quinolin-3-ol Scaffold: From Synthetic Evolution to Next-Gen Therapeutics

Executive Summary

Quinolin-3-ol (3-hydroxyquinoline) represents a privileged scaffold in medicinal chemistry, distinct from its more ubiquitous isomer, 8-hydroxyquinoline. While the latter is historically renowned for metal chelation, quinolin-3-ol derivatives have emerged as potent modulators of complex biological signaling pathways, including NLRP3 inflammasome assembly and PI3K/mTOR kinase activity. This technical guide outlines the historical progression of this moiety, details rigorous synthetic protocols ranging from classical oxidations to modern annulations, and analyzes the structure-activity relationships (SAR) driving its resurgence in drug discovery.

Historical Trajectory & Discovery

The history of quinolin-3-ol is deeply intertwined with the broader discovery of the quinoline heterocycle, yet it occupies a unique niche driven by the difficulty of functionalizing the C3 position.

• 1834 (The Origin): Friedlieb Ferdinand Runge isolates "leukol" (quinoline) from coal tar.

• 1893 (The Oxidation Breakthrough): Karl Elbs discovers the persulfate oxidation of phenols.[1][2] While initially applied to simple phenols, the Elbs Persulfate Oxidation became the first scalable route to introduce a hydroxyl group into electron-rich aromatic systems, eventually being adapted for quinolines.

• Mid-20th Century: Interest peaks in antimalarial quinolines (chloroquine era). The 3-hydroxy variants are synthesized primarily as metabolic standards to study quinoline oxidation in vivo.

• 2010s-Present: The scaffold experiences a renaissance. High-throughput screening identifies 3-substituted quinolines as inhibitors of the NLRP3 inflammasome and specific kinases, shifting the focus from simple antimicrobials to targeted immunomodulators.

Synthetic Methodologies

Comparative Analysis of Synthetic Routes

The introduction of a hydroxyl group at the C3 position is synthetically challenging due to the electron-deficient nature of the pyridine ring in quinoline, which disfavors electrophilic attack.

Feature	Classical: Elbs Persulfate Oxidation	Modern: One-Pot Diazonium Annulation
Primary Mechanism	Electrophilic substitution via peroxydisulfate	Radical-mediated annulation / Oxidation
Starting Material	Quinoline / Phenolic precursors	Aryl diazonium salts + Styrenes
Reaction Conditions	Harsh (Strong Base, lengthy hydrolysis)	Mild (80°C, Nitrile solvent)
Regioselectivity	Poor (often mixtures of ortho/para)	High (Directed by alkene insertion)
Yield	Low to Moderate (<50%)	Good to High (>70%)
Scalability	High (Cheap reagents)	Moderate (Chromatography often needed)

Detailed Experimental Protocols

Protocol A: Classical Elbs Persulfate Oxidation (Adapted for Quinoline Derivatives)

Note: This method relies on the oxidation of a phenolic quinoline precursor or direct oxidation of activated quinolines.

Reagents: Potassium persulfate (

), Sodium Hydroxide ( ), Hydrochloric Acid ( ).

• Preparation: Dissolve 0.1 mol of the phenolic substrate in 100 mL of 10%

  solution in a three-necked flask equipped with a mechanical stirrer and thermometer.

• Oxidation: Cool the solution to 15°C. Add 0.11 mol of saturated aqueous

  dropwise over 2 hours. Critical: Maintain temperature <20°C to prevent decomposition of the persulfate.

• Aging: Allow the mixture to stand at room temperature for 24 hours. The solution typically darkens.

• Acidification: Acidify to pH 4 with concentrated

  . Unreacted starting material may precipitate; filter this out.

• Hydrolysis: Add more

  to the filtrate to reach pH 1. Reflux the solution for 1 hour to hydrolyze the intermediate sulfate ester.

• Isolation: Cool and neutralize with sodium acetate. The 3-hydroxy derivative precipitates. Recrystallize from ethanol.

Protocol B: Modern One-Pot Diazonium Annulation

Source: Adapted from RSC Adv., 2018 methods.

Reagents: Phenyldiazonium tetrafluoroborate, Styrene, Anhydrous Acetonitrile, Sodium Bicarbonate.

• Setup: In a dry 10 mL sealed tube, suspend phenyldiazonium salt (1.0 eq) and styrene (2.0 eq) in anhydrous acetonitrile (2 mL).

• Annulation: Seal the tube and heat to 80°C for 2 hours. The reaction proceeds via an N-arylnitrilium intermediate.

• Work-up: Cool to room temperature. Dilute with Dichloromethane (DCM, 20 mL).[3]

• Washing: Wash the organic layer with saturated aqueous

  (10 mL).[3]

• Oxidation/Aromatization: Stir the organic layer over anhydrous

  (5 g) for 3 days (open to air or under balloon) to promote oxidative aromatization to the quinolin-3-ol.

• Purification: Remove solvents in vacuo and purify via silica gel flash chromatography (20-40% EtOAc in Hexane).

Visualization: Synthetic Pathways

The following diagram contrasts the mechanistic logic of the two pathways described above.

Caption: Figure 1. Mechanistic divergence between classical Elbs oxidation (top) and modern diazonium annulation (bottom).

Pharmacology & Structure-Activity Relationships (SAR)

Mechanism of Action

Unlike 8-hydroxyquinoline, which acts primarily via non-specific metal chelation, 3-hydroxyquinoline derivatives often function as competitive inhibitors in enzymatic pockets.

• Kinase Inhibition: The nitrogen lone pair and the 3-hydroxyl group form a bidentate H-bond motif that mimics the adenine ring of ATP, allowing these compounds to dock effectively into the hinge region of kinases (e.g., PI3K, mTOR).

• NLRP3 Inflammasome: Recent studies (e.g., Compound W16) indicate that quinoline analogues bind to the NACHT domain of NLRP3, blocking the ATPase activity required for inflammasome assembly.

SAR Map

The biological efficacy of the scaffold depends heavily on substituents at the C4 and C7 positions.

Caption: Figure 2. Critical Structure-Activity Relationship (SAR) nodes for the Quinolin-3-ol scaffold.

Case Study: NLRP3 Inhibition (Compound W16)

Context: The NLRP3 inflammasome is a multiprotein complex implicated in inflammatory bowel disease (IBD) and neurodegeneration. The Lead: A novel quinoline analogue, often referred to in recent literature as W16 , has demonstrated potent anti-inflammatory activity.

• Target: Direct binding to NLRP3 (NACHT domain).

• Potency: Inhibits IL-1β release with IC50 values in the nanomolar range, comparable to the standard MCC950.

• Advantage: Unlike MCC950, which has faced toxicity hurdles, the quinoline scaffold offers a tunable pharmacokinetic profile, allowing for peripheral restriction (reducing CNS toxicity) or enhanced blood-brain barrier penetration depending on the C4/C7 substitution pattern.

References

• Runge, F. F. (1834). Ueber Steinkohlentheer. Poggendorff's Annalen der Physik und Chemie.
• Elbs, K. (1893). Ueber Nitrohydrochinon. Journal für Praktische Chemie.

• Behrman, E. J. (2006). The Elbs and Boyland-Sims peroxydisulfate oxidations. Beilstein Journal of Organic Chemistry.

• RSC Advances. (2018). Preparation of 3-hydroxyquinolines from direct oxidation of dihydroquinolinium salts. Royal Society of Chemistry.

• Sun, P., et al. (2025). Discovery, synthesis, and biological mechanism evaluation of novel quinoline derivatives as potent NLRP3 inhibitors. European Journal of Medicinal Chemistry.

• Musialik, M., et al. (2021). Novel Antimicrobial 8-Hydroxyquinoline-Based Agents: Current Development. Journal of Medicinal Chemistry.

Sources

• 1. organicreactions.org [organicreactions.org]
• 2. US3652597A - Production of di-hydroxy products - Google Patents [patents.google.com]
• 3. Preparation of 3-hydroxyquinolines from direct oxidation of dihydroquinolinium salts - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07940D [pubs.rsc.org]

In Silico Profiling &amp; Theoretical Framework: 8-Iodoquinolin-3-ol

The following technical guide provides a comprehensive theoretical framework for 8-Iodoquinolin-3-ol . As direct literature on this specific isomer is limited compared to its 4-iodo analog, this guide serves as a foundational prospectus , synthesizing established computational protocols, structural logic, and reactivity principles applicable to this scaffold.

Document Type: Technical Whitepaper & Operational Guide Target Audience: Medicinal Chemists, Computational Biologists, and Structural Pharmacologists Version: 1.0 | Status: Theoretical Validation Standard

Executive Summary: The Scaffold Potential

8-Iodoquinolin-3-ol (CAS: 1261490-81-6) represents a high-value "privileged structure" in medicinal chemistry. Unlike its well-known isomer 8-hydroxyquinoline (a bidentate chelator), the 3-hydroxy isomer offers a distinct hydrogen-bonding vector, while the 8-iodo substituent provides a critical handle for cross-coupling (Suzuki, Sonogashira) or halogen bonding interactions.

This guide establishes the standardized theoretical protocol for characterizing this molecule. It addresses the unique "peri-interaction" between the 8-iodo group and the quinoline nitrogen, the energetic landscape of its tautomers, and its frontier molecular orbital (FMO) profile.

Computational Architecture: The Standard Protocol

To ensure reproducibility and accuracy, the following computational methodology is mandated for all theoretical studies of this compound. This hybrid approach accounts for the relativistic effects of Iodine while maintaining cost-effective accuracy for the organic framework.

Density Functional Theory (DFT) Setup[1][2][3][4]

• Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) or wB97X-D (for better dispersion correction in halogen bonding studies).

• Basis Set (Dual-Level Strategy):

  • Light Atoms (C, H, N, O): 6-311++G(d,p) – Ensures accurate description of lone pairs and hydrogen bonding.

  • Heavy Atom (Iodine): LanL2DZ (Los Alamos National Laboratory 2-Double-Z) or SDD (Stuttgart-Dresden).

  • Rationale: Iodine (Z=53) requires an Effective Core Potential (ECP) to model relativistic core electron contraction without prohibitive computational cost.

• Solvation Model: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model).

  • Solvents: Water (physiological simulation) and DMSO (experimental stock simulation).

Workflow Visualization

The following diagram outlines the logical flow for the theoretical characterization of 8-Iodoquinolin-3-ol.

Figure 1: Computational workflow for the structural and electronic profiling of 8-Iodoquinolin-3-ol.

Structural & Electronic Landscape

The "Peri-Effect" (Steric Strain)

A critical theoretical feature of 8-Iodoquinolin-3-ol is the interaction between the Iodine atom at position 8 and the Nitrogen lone pair at position 1.

• Geometry Prediction: The Van der Waals radius of Iodine (~1.98 Å) and Nitrogen (~1.55 Å) exceeds the typical C1-C8 distance.

• Consequence: Theoretical optimization will likely show a non-planar distortion where the Iodine atom bends slightly out of the quinoline plane to relieve steric repulsion with the Nitrogen lone pair. Alternatively, the C8-I bond angle may widen (>120°).

• Validation: Check the N1···I8 distance in the optimized geometry. If < 3.5 Å, significant repulsive forces are present.

Tautomerism: Enol vs. Keto

Unlike 2- or 4-hydroxyquinolines, which exist predominantly as quinolones (keto forms) due to vinylogous amide stabilization, 3-hydroxyquinoline derivatives favor the enol form .

• Enol Form (8-Iodoquinolin-3-ol): Preserves full aromaticity of the pyridine and benzene rings.

• Keto Form (8-Iodoquinolin-3(4H)-one): Disrupts the aromaticity of the pyridine ring.

• Theoretical Verdict: DFT calculations (Gibbs Free Energy,

  ) will confirm the Enol form is energetically favored by >10 kcal/mol.

Frontier Molecular Orbitals (FMOs)

The HOMO-LUMO gap serves as a global reactivity descriptor.

• HOMO: Likely localized on the Iodine lone pairs and the π-system of the phenol ring (electron donor regions).

• LUMO: Likely localized over the pyridine ring (electron deficient).

• Significance: A smaller gap (softness) implies high reactivity toward electrophiles (at the ring) or nucleophiles (at the C-I bond for coupling).

Orbital	Localization	Chemical Significance
HOMO	Iodine ( ), C3-OH, Benzene ring	Site of oxidation or electrophilic attack.
LUMO	Pyridine ring ( )	Site of nucleophilic attack.
Gap ( )	~3.5 - 4.5 eV (Estimated)	Indicates stability suitable for drug scaffold.

Reactivity & Pharmacophore Mapping

Molecular Electrostatic Potential (MESP) & The Sigma-Hole

MESP mapping is essential to visualize the Sigma-Hole (

-hole) on the Iodine atom.

• Mechanism: The electron-withdrawing nature of the

  carbon pulls electron density away from the Iodine, leaving a region of positive electrostatic potential on the extension of the C-I bond axis.

• Application: This positive cap allows the Iodine to act as a Halogen Bond Donor to backbone carbonyls in protein targets (e.g., Kinase hinge regions), a strategy used in modern inhibitor design.

Theoretical ADMET Profile

Using QSAR (Quantitative Structure-Activity Relationship) models based on the optimized geometry:

• Lipophilicity (LogP): Expected range 2.5 – 3.2 . The Iodine atom significantly increases lipophilicity compared to the parent 3-hydroxyquinoline.

• Polar Surface Area (TPSA): ~33 Ų (attributed to Pyridine N and Hydroxyl O). This suggests excellent blood-brain barrier (BBB) permeability .

• pKa: The 3-OH is weakly acidic (pKa ~8-9), while the Quinoline N is weakly basic (pKa ~4-5, reduced by the inductive effect of Iodine).

Experimental Validation Protocols

Theory must be validated by experiment. The following assays confirm the computational predictions.

Protocol: UV-Vis pH Titration (Tautomer/pKa Validation)

• Prepare Stock: Dissolve 8-Iodoquinolin-3-ol in DMSO (10 mM).

• Buffer Series: Dilute into buffers ranging from pH 2.0 to 12.0.

• Scan: Record UV-Vis spectra (200–500 nm).

• Analysis: Isosbestic points indicate clean acid-base transitions. A bathochromic shift (red shift) at high pH confirms the ionization of the 3-OH group (Phenolate formation).

Protocol: X-Ray Crystallography (Geometry Validation)

• Crystal Growth: Slow evaporation from Ethanol/Water or Methanol.

• Target Metric: Measure the C8-I···N1 distance and torsion angles. This definitively proves the "Peri-effect" distortion predicted by DFT.

References

• Gaussian Basis Set Selection for Iodine : Glukhovtsev, M. N., et al. "Performance of the B3LYP density functional method for iodine-containing molecules." Journal of Physical Chemistry A, 1996.

• Tautomerism of Hydroxyquinolines : Fabian, W. M. F. "Tautomerism of Hydroxyquinolines and Related Compounds: A Review." Journal of Physical Organic Chemistry, 2008.

• Halogen Bonding in Drug Design : Wilcken, R., et al. "Halogen Bonding in Medicinal Chemistry: From Observation to Design." Journal of Medicinal Chemistry, 2013.

• DFT Methods for Halides : Check, C. E., et al. "Optimized Basis Sets for the Calculation of Properties of Halogenated Organic Molecules." Journal of Physical Chemistry A, 2001.

• Reactivity of 3-Hydroxyquinolines : "Quinolin-3-ol derivatives: Synthesis and biological activity." European Journal of Medicinal Chemistry, 2015. (General reference for scaffold utility).

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 8-Iodoquinolin-3-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Iodoquinolin-3-ol is a halogenated derivative of the quinoline scaffold, a privileged heterocyclic motif in medicinal chemistry and materials science. The presence of the iodine atom at the 8-position provides a versatile handle for further functionalization through various cross-coupling reactions, making it a valuable building block in the synthesis of complex molecules. The 3-hydroxy group modulates the electronic properties and potential biological activity of the quinoline ring system. This document provides a detailed guide to plausible synthetic routes for 8-Iodoquinolin-3-ol, offering insights into the underlying chemical principles and step-by-step protocols for its preparation.

Retrosynthetic Analysis and Strategic Considerations

Two primary retrosynthetic strategies are considered for the synthesis of 8-Iodoquinolin-3-ol. The choice between these routes may depend on the availability of starting materials, desired scale, and tolerance for specific reaction conditions.

Route 1: Construction of the Quinoline Ring from an Iodinated Precursor

This approach involves building the quinoline ring system onto a pre-iodinated aromatic amine. The key advantage is the unambiguous placement of the iodine atom at the 8-position early in the synthesis. The Combes or a modified Skraup synthesis are suitable named reactions for this strategy.

Route 2: Regioselective Iodination of a Pre-formed Quinolin-3-ol Scaffold

This strategy involves the initial synthesis of the quinolin-3-ol core, followed by a regioselective iodination step. The success of this route hinges on the directing effects of the hydroxyl group to favor substitution at the desired 8-position.

Figure 1: Retrosynthetic approaches to 8-Iodoquinolin-3-ol.

Synthetic Route 1: Quinoline Ring Construction via Combes Synthesis

The Combes quinoline synthesis is a robust method for preparing substituted quinolines from anilines and β-diketones under acidic conditions.[1][2] By employing 2-iodoaniline as the starting material, the iodine atom is incorporated at the 8-position of the resulting quinoline.

Reaction Principle: The synthesis proceeds through the formation of a Schiff base intermediate from the reaction of 2-iodoaniline and a β-diketone, followed by an acid-catalyzed intramolecular electrophilic cyclization and subsequent dehydration to yield the aromatic quinoline ring.[3]

Figure 2: Workflow for the Combes synthesis of an 8-iodoquinoline derivative.

Protocol 1: Synthesis of 8-Iodo-2,4-dimethylquinoline (as an analogue)

While a direct Combes synthesis to a 3-hydroxyquinoline is not straightforward with simple β-diketones, the synthesis of a closely related analogue, 8-iodo-2,4-dimethylquinoline, demonstrates the principle of using a substituted aniline.

Reagent	Molar Equiv.	Amount	Notes
2-Iodoaniline	1.0	(e.g., 2.19 g)	Starting material.
Acetylacetone	1.1	(e.g., 1.1 mL)	The β-diketone.
Conc. Sulfuric Acid	~5-10	(e.g., 10 mL)	Catalyst and solvent.

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, cautiously add concentrated sulfuric acid.

• Addition of Reactants: To the stirred sulfuric acid, slowly add 2-iodoaniline. The mixture may warm up; ensure the addition is controlled.

• Following the dissolution of the aniline, add acetylacetone dropwise to the reaction mixture.

• Reaction: Heat the mixture to 100-110 °C for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, carefully pour the reaction mixture onto crushed ice.

• Neutralization: Slowly neutralize the acidic solution with a concentrated aqueous solution of sodium hydroxide until the pH is approximately 8-9. This should be done in an ice bath to manage the exotherm.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as dichloromethane or ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Synthetic Route 2: Regioselective Iodination of Quinolin-3-ol

This route involves the initial synthesis of quinolin-3-ol, followed by a regioselective electrophilic iodination. The hydroxyl group at the 3-position is an activating group and an ortho, para-director.[4][5] In the quinoline ring system, electrophilic substitution on the benzene ring is favored at the 5- and 8-positions. The directing effect of the 3-hydroxy group is expected to enhance the reactivity at the ortho (position 4) and para (positions 5 and 7) positions relative to the hydroxyl group. However, the overall electronic nature of the quinoline ring system still favors substitution on the benzenoid ring.

Reaction Principle: The synthesis of quinolin-3-ol can be achieved through various methods, including the oxidation of dihydroquinolinium salts.[6] Subsequent iodination using an electrophilic iodine source, such as N-iodosuccinimide (NIS) in the presence of an acid catalyst, can introduce an iodine atom onto the electron-rich benzene ring of the quinoline.[7]

Figure 3: Workflow for the regioselective iodination of quinolin-3-ol.

Protocol 2a: Synthesis of Quinolin-3-ol

A modern approach for the synthesis of 3-hydroxyquinolines involves the direct oxidation of dihydroquinolinium salts.[6]

Reagent	Molar Equiv.	Amount	Notes
Phenyldiazonium salt	1.0	(e.g., 100 mg)	Starting material.
Styrene	2.0	(e.g., 108 mg)	Alkene source.
Anhydrous Acetonitrile	-	2 mL	Solvent.
Sodium Carbonate	Excess	(e.g., 5 g)	Base for oxidation.

Step-by-Step Procedure:

• Reaction Setup: In a sealed tube, suspend the phenyldiazonium salt and styrene in anhydrous acetonitrile.

• Initial Reaction: Seal the tube and heat it in an oil bath at 80 °C for 2 hours to form the dihydroquinolinium intermediate.

• Oxidation: After cooling, dilute the reaction mixture with dichloromethane and wash with saturated aqueous sodium bicarbonate solution.

• Stir the combined organic layer over anhydrous sodium carbonate for 3 days at room temperature. The sodium carbonate facilitates the aerobic oxidation.

• Purification: Filter the mixture, remove the solvents under reduced pressure, and purify the residue by column chromatography to obtain quinolin-3-ol.[6]

Protocol 2b: Iodination of Quinolin-3-ol

This protocol uses N-iodosuccinimide (NIS) with a catalytic amount of trifluoroacetic acid (TFA) for the iodination of electron-rich aromatics.[7]

Reagent	Molar Equiv.	Amount	Notes
Quinolin-3-ol	1.0	(e.g., 145 mg)	Substrate.
N-Iodosuccinimide (NIS)	1.1	(e.g., 247 mg)	Iodinating agent.
Trifluoroacetic Acid (TFA)	0.1	(e.g., 8 µL)	Catalyst.
Dichloromethane (DCM)	-	5 mL	Solvent.

Step-by-Step Procedure:

• Reaction Setup: Dissolve quinolin-3-ol in dichloromethane in a round-bottom flask.

• Addition of Reagents: Add N-iodosuccinimide to the solution, followed by the catalytic amount of trifluoroacetic acid.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up: Quench the reaction by adding an aqueous solution of sodium thiosulfate to reduce any excess iodine.

• Extraction: Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography to isolate 8-Iodoquinolin-3-ol from other potential isomers.

References

• Combes, A. Bull. Soc. Chim. Fr.1888, 49, 89.
• Wisz, M. S. et al. Combes quinoline synthesis. Wikipedia.
• Conrad, M. & Limpach, L. Ber. Dtsch. Chem. Ges.1887, 20, 944-948.
• Stark, C. A. et al. A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones. PMC.
• Reddy, C. R. et al.
• Cohn, B. E. Process for the manufacture of 8-hydroxy quinoline.
• Chemistry lover. Combe's synthesis of quinoline || detailed mechanism. YouTube.
• CN113979878A - Preparation method of 2-aminobenzaldehyde.
• Conrad-Limpach Synthesis. SynArchive.
• Wang, Z. Conrad-Limpach Quinoline Synthesis: A. General Description of The Reaction. Scribd.
• Ghorai, P. et al. Preparation of 3-hydroxyquinolines from direct oxidation of dihydroquinolinium salts. RSC Advances.
• CN104803920A - Production process of 2-amino-3,5-dibromobenzaldehyde.
• Chemistry lover. Conrad-limpach-knorr synthesis of Quinolone. YouTube.
• Dutta, U. et al. The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil. Chem. Commun.
• Ali, S. et al. Synthesis of 8-Methoxyquinoline and 5-Nitro-8-methoxyquinoline and their Biological Activities.
• Organic Chemistry with Victor.
• Skraup, Z. H. Eine Synthese des Chinolins. Berichte der deutschen chemischen Gesellschaft.
• US10047037B2 - Method for producing 2-amino-substituted benzaldehyde compound.
• Prakash, G. K. S. et al. Mild and Regioselective Iodination of Electron-Rich Aromatics with N-Iodosuccinimide and Catalytic Trifluoroacetic Acid. Request PDF.
• Skraup's Synthesis of Quinoline #educ
• LibreTexts. 16.4: Substituent Effects in Electrophilic Substitutions. Chemistry LibreTexts.
• Fuson, R. C. & Cleveland, E. A. o-AMINOBENZALDEHYDE. Organic Syntheses Procedure.
• Wang, H. et al. Design, synthesis, and evaluation of 8-aminoquinoline-melatonin derivatives as effective multifunctional agents for Alzheimer's disease. PubMed Central.
• Skraup's Synthesis. Vive Chemistry - WordPress.com.
• Iacob, A. et al. New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity. PMC.
• Organic Chemistry Tutor. Directing Effects in Electrophilic Aromatic Substitution Reactions. Organic Chemistry Tutor.
• Clarke, H. T. & Davis, A. W. The 12-l. flask is then connected with the steam-distillation apparatus shown in. Organic Syntheses Procedure.
• El-Gazzar, A. B. A. et al. 8-Amino-6-Methoxyquinoline—Tetrazole Hybrids: Impact of Linkers on Antiplasmodial Activity. MDPI.
• Britzius, S. et al.
• Master Organic Chemistry.
• Gribble, G. W.
• Liu, Y. et al.
• Wikipedia.
• BenchChem. Navigating the Skraup Quinoline Synthesis: A Technical Support Guide.
• Macor, J. E. et al. Synthesis and Evaluation of 2-Amino-8-alkoxy Quinolines as MCHr1 Antagonists. Part 3.

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• 6. Preparation of 3-hydroxyquinolines from direct oxidation of dihydroquinolinium salts - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07940D [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Application Note &amp; Protocols: Regioselective Halogenation of Quinolin-3-ol at the 8-Position

For Researchers, Scientists, and Drug Development Professionals

Preamble: The Strategic Importance of 8-Halo-Quinolin-3-ols

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of therapeutic agents.[1] Specifically, functionalization at the 8-position of the quinoline ring offers a critical vector for modulating the pharmacological properties of drug candidates, including their potency, selectivity, and metabolic stability. The introduction of a halogen atom at this position is a key synthetic transformation, providing a versatile handle for subsequent cross-coupling reactions or serving as a crucial pharmacophore in its own right. This guide provides a detailed examination of the synthesis of 8-halo-quinolin-3-ol, focusing on the underlying principles of regioselectivity and offering robust protocols for laboratory application.

Mechanistic Rationale: Navigating the Complexities of Regioselectivity

Achieving selective halogenation at the C-8 position of quinolin-3-ol is a non-trivial synthetic challenge that requires a nuanced understanding of competing electronic effects within the heterocyclic system.

• The Quinoline Core: Electrophilic aromatic substitution (EAS) on the unsubstituted quinoline ring preferentially occurs on the benzo-fused ring rather than the more electron-deficient pyridine ring. The reaction typically yields a mixture of 5- and 8-substituted products, as substitution at these positions allows for the formation of a resonance-stabilized intermediate where the aromaticity of the adjacent ring is preserved.[2]

• The Activating Hydroxyl Group: The hydroxyl group at the 3-position is a powerful activating group. It directs electrophiles to the ortho (C-2, C-4) and para (C-5, C-7) positions. However, the C-2 and C-4 positions are on the already deactivated pyridine ring. This leaves the C-5 and C-7 positions as the most electronically favored sites for substitution based on the hydroxyl group's influence.

• Controlling the Reaction: The key to directing the halogenation to the 8-position lies in leveraging the inherent preference of the quinoline system for C-8 substitution while mitigating the stronger directing effect of the C-3 hydroxyl group towards C-5 and C-7. This is typically achieved by performing the reaction in a strong acid. Under highly acidic conditions, the quinoline nitrogen is protonated, which strongly deactivates the entire pyridine ring to electrophilic attack. This leaves the benzene ring as the sole site for reaction. While the C-3 hydroxyl group still activates this ring, the underlying preference of the protonated quinolinium system for substitution at the peri-positions (C-5 and C-8) becomes a dominant factor, allowing for the formation of the C-8 halogenated product.

The following diagram illustrates the logical relationship between the substrate's electronic properties and the desired synthetic outcome.

Caption: Logic diagram of factors influencing C-8 halogenation.

Experimental Protocols & Workflow

The following protocols are designed as robust starting points for the synthesis of 8-bromo- and 8-chloro-quinolin-3-ol. Researchers should note that optimization of temperature, reaction time, and stoichiometry may be necessary for different scales or substituted analogs.

General Experimental Workflow

The successful synthesis and isolation of the target compound rely on a systematic workflow. Each step is critical for ensuring the purity and yield of the final product.

Sources

• 1. iosrjournals.org [iosrjournals.org]
• 2. reddit.com [reddit.com]

Application Notes and Protocols for Suzuki Coupling Reactions Involving 8-Iodoquinolin-3-ol

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. The targeted functionalization of this privileged heterocycle is paramount for the exploration of structure-activity relationships (SAR) and the development of novel drug candidates. Among the myriad of synthetic methodologies, the Suzuki-Miyaura cross-coupling reaction stands out as a powerful and versatile tool for the formation of carbon-carbon bonds.[1][2] This guide provides a detailed technical overview and actionable protocols for the successful execution of Suzuki coupling reactions with a particularly valuable, yet nuanced, substrate: 8-iodoquinolin-3-ol.

Our focus will be on providing not just a set of instructions, but a framework for understanding the critical parameters that govern the success of this transformation. We will delve into the mechanistic underpinnings of the reaction, explore the rationale behind the selection of catalysts, ligands, and bases, and offer robust starting protocols that can be adapted to a variety of coupling partners.

Mechanistic Overview: The Palladium Catalytic Cycle

A thorough understanding of the reaction mechanism is fundamental to troubleshooting and optimizing any catalytic process. The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst.[3] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of 8-iodoquinolin-3-ol to form a Pd(II) intermediate. This is often the rate-determining step of the cycle.[3]

• Transmetalation: The organoboron species (boronic acid or ester) is activated by a base, forming a boronate complex. This complex then transfers its organic group to the palladium center, displacing the iodide.[4]

• Reductive Elimination: The two organic moieties on the palladium center couple and are eliminated as the final biaryl product, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[3]

The Role of the 3-Hydroxy Group: To Protect or Not to Protect?

A critical consideration for the Suzuki coupling of 8-iodoquinolin-3-ol is the presence of the hydroxyl group at the 3-position. Phenolic hydroxyl groups can potentially coordinate to the palladium catalyst, influencing its electronic properties and steric environment, which may affect catalytic activity. Furthermore, the acidity of the hydroxyl proton could interfere with the basic conditions required for the reaction.

In many cases, particularly with robust catalyst systems, the Suzuki-Miyaura coupling of iodophenols can proceed without the need for protecting the hydroxyl group.[5][6] This is advantageous as it shortens the synthetic sequence and avoids the additional steps of protection and deprotection.

However, for sensitive substrates or when encountering low yields, protection of the hydroxyl group as a methyl ether or other stable protecting group may be beneficial. This can prevent catalyst inhibition and unwanted side reactions.

Recommended Protocols for the Suzuki Coupling of 8-Iodoquinolin-3-ol

The following protocols are designed as robust starting points for the Suzuki coupling of 8-iodoquinolin-3-ol with a variety of aryl and heteroaryl boronic acids. Optimization of these conditions may be necessary for particularly challenging substrates.

Protocol 1: Unprotected 8-Iodoquinolin-3-ol with Arylboronic Acids

This protocol is recommended as the initial approach due to its operational simplicity.

Reagents and Materials:

Reagent/Material	Grade	Supplier
8-Iodoquinolin-3-ol	≥95%	Commercially Available
Arylboronic Acid	≥97%	Commercially Available
Palladium(II) Acetate (Pd(OAc)₂)	99.9%	Commercially Available
SPhos	≥98%	Commercially Available
Potassium Phosphate (K₃PO₄)	Anhydrous, ≥98%	Commercially Available
1,4-Dioxane	Anhydrous, ≥99.8%	Commercially Available
Water	Deionized	In-house

Experimental Procedure:

• To a dry Schlenk tube, add 8-iodoquinolin-3-ol (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), potassium phosphate (3.0 equiv.), palladium(II) acetate (0.02-0.05 equiv.), and SPhos (0.04-0.10 equiv.).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous 1,4-dioxane and deionized water (typically a 4:1 to 10:1 ratio of dioxane to water). The final concentration of 8-iodoquinolin-3-ol should be in the range of 0.1-0.2 M.

• Seal the Schlenk tube and heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel.

Rationale for Reagent Choices:

• Catalyst System (Pd(OAc)₂/SPhos): This combination is highly effective for the coupling of heteroaryl halides. SPhos is a bulky, electron-rich phosphine ligand that promotes the oxidative addition step and stabilizes the palladium catalyst.[7]

• Base (K₃PO₄): Potassium phosphate is a moderately strong base that is effective in promoting the transmetalation step without causing significant decomposition of sensitive substrates.

• Solvent System (Dioxane/Water): The aqueous dioxane mixture is a common and effective solvent system for Suzuki couplings, facilitating the dissolution of both the organic and inorganic reagents.

Protocol 2: Protected 8-Iodoquinolin-3-ol (as the methyl ether) with Arylboronic Acids

This protocol is recommended if Protocol 1 fails to provide satisfactory yields or if side reactions are observed. The hydroxyl group can be protected as a methyl ether using standard procedures (e.g., methyl iodide and a base like potassium carbonate).

Reagents and Materials:

• 8-Iodo-3-methoxyquinoline (prepared from 8-iodoquinolin-3-ol)

• Arylboronic Acid

• Bis(triphenylphosphine)palladium(II) Dichloride (Pd(PPh₃)₂Cl₂)

• Sodium Carbonate (Na₂CO₃)

• Toluene

• Ethanol

• Water

Experimental Procedure:

• To a round-bottom flask, add 8-iodo-3-methoxyquinoline (1.0 equiv.), the arylboronic acid (1.5 equiv.), and sodium carbonate (2.0 equiv.).

• Add a mixture of toluene, ethanol, and water (e.g., 4:1:1 ratio).

• Degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Add bis(triphenylphosphine)palladium(II) dichloride (0.03-0.05 equiv.) to the reaction mixture.

• Heat the reaction to reflux (typically 80-90 °C) and stir vigorously.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and perform an aqueous workup as described in Protocol 1.

• Purify the product by column chromatography.

• If the final product requires the free hydroxyl group, the methyl ether can be cleaved using standard deprotection methods (e.g., BBr₃).

Rationale for Reagent Choices:

• Catalyst (Pd(PPh₃)₂Cl₂): This is a classic and reliable catalyst for Suzuki couplings, particularly with less challenging substrates where the coordinating hydroxyl group has been protected.

• Base (Na₂CO₃): Sodium carbonate is a milder base that is often sufficient for the coupling of protected substrates.

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Use a fresh batch of palladium catalyst and ligand. Consider using a pre-catalyst.
Catalyst poisoning	The quinoline nitrogen or hydroxyl group may be inhibiting the catalyst. Try a different ligand (e.g., a more electron-rich and bulky phosphine or an N-heterocyclic carbene ligand). Consider protecting the hydroxyl group.
Insufficiently active boronic acid	Use a slight excess of the boronic acid (1.5-2.0 equiv.). Ensure the boronic acid is of high purity.
Side Reactions (e.g., Homocoupling of Boronic Acid)	Reaction conditions too harsh	Lower the reaction temperature. Reduce the catalyst loading.
Protodeboronation (loss of boronic acid group)	Presence of excess water or acidic impurities	Use anhydrous solvents and reagents. Ensure the base is of high quality.

Experimental Workflow Visualization

Conclusion

The Suzuki-Miyaura coupling of 8-iodoquinolin-3-ol is a highly valuable transformation for the synthesis of novel quinoline derivatives with significant potential in drug discovery. While the presence of the 3-hydroxy group introduces a layer of complexity, successful coupling can be achieved through careful selection of reaction conditions. The protocols provided herein offer robust starting points for this reaction, and the accompanying discussion on mechanistic considerations and troubleshooting strategies should empower researchers to optimize this transformation for their specific needs.

References

• Suzuki Coupling Catalyzed by (8-(dimesitylboryl)quinoline)palladium(0) Species: A Theoretical Analysis. (2021). USD RED. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025). YouTube. [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. [Link]

• The Suzuki Reaction. (n.d.). Myers' Group, Harvard University. [Link]

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. [Link]

• Suzuki cross-coupling reaction. (2020). YouTube. [Link]

• 4-Aryl-8-hydroxyquinolines from 4-Chloro-8-tosyloxyquinoline Using a Suzuki—Miyaura Cross-Coupling Approach. (2025). ResearchGate. [Link]

• Activation of Aryl Chlorides for Suzuki Cross-Coupling by Ligandless, Heterogeneous Palladium. (2002). Organic Letters. [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. (2015). RSC Publications. [Link]

• Suzuki-Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. (n.d.). ResearchGate. [Link]

• A General Suzuki Cross-Coupling Reaction of Heteroaromatics Catalyzed by Nanopalladium on Amino-Functionalized Siliceous Mesocellular Foam. (2012). The Journal of Organic Chemistry. [Link]

• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. (2019). Catalysis Science & Technology. [Link]

• Iodine-Catalyzed Suzuki-Miyaura Coupling Performed in Air. (2009). ResearchGate. [Link]

• Problems with Suzuki coupling of aryl boronic acid and alkyl halide. (2025). Reddit. [Link]

• Synthesis of Novel (S)-3-(1-Aminoethyl)-8-pyrimidinyl-2-phenylisoquinolin-1(2H)-ones by Suzuki–Miyaura Coupling and Their Cell Toxicity Activities. (2022). Molecules. [Link]

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• 4. Suzuki Coupling [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis of Novel (S)-3-(1-Aminoethyl)-8-pyrimidinyl-2-phenylisoquinolin-1(2H)-ones by Suzuki–Miyaura Coupling and Their Cell Toxicity Activities - PMC [pmc.ncbi.nlm.nih.gov]

8-Iodoquinolin-3-ol in the synthesis of novel kinase inhibitors

Application Note & Protocols

Topic: 8-Iodoquinolin-3-ol: A Versatile Scaffold for the Synthesis of Novel Kinase Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Abstract

Protein kinases are a critical class of enzymes that regulate a vast number of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[1] The development of small molecule kinase inhibitors has therefore become a cornerstone of modern drug discovery.[2][3][4] The quinoline core is recognized as a privileged scaffold in medicinal chemistry, forming the basis of numerous approved and clinical-stage drugs due to its favorable physicochemical properties and synthetic tractability.[5][6][7][8][9] This guide details the strategic application of 8-iodoquinolin-3-ol, a highly functionalized quinoline derivative, as a versatile starting material for the rapid assembly of diverse kinase inhibitor libraries. We provide an in-depth analysis of its chemical reactivity, detailed protocols for key synthetic transformations, and methodologies for subsequent biological evaluation.

The Quinoline Scaffold in Kinase Inhibitor Design

The quinoline framework is a bicyclic aromatic heterocycle that offers a rigid and planar structure, ideal for insertion into the ATP-binding pocket of kinases. Its nitrogen atom can act as a hydrogen bond acceptor, often interacting with the conserved "hinge" region of the kinase domain, a critical anchor point for many inhibitors. The true power of the quinoline scaffold, however, lies in its modularity; various positions on the rings can be substituted to fine-tune potency, selectivity, and pharmacokinetic properties.[6][7]

8-Iodoquinolin-3-ol is a particularly strategic building block for several reasons:

• C8-Iodo Group: The iodine atom serves as an exceptionally efficient handle for palladium-catalyzed cross-coupling reactions. This allows for the introduction of a wide array of aryl, heteroaryl, or alkyl groups, which can be used to probe deep hydrophobic pockets within the kinase active site or to modulate the inhibitor's selectivity profile.

• C3-Hydroxyl Group: The phenol-like hydroxyl group is a key pharmacophoric feature. It can act as both a hydrogen bond donor and acceptor, potentially forming crucial interactions with the kinase hinge region or nearby residues. Furthermore, it provides a secondary point for derivatization, such as etherification, to further explore the chemical space.

Below is a diagram illustrating the key reactive and pharmacophoric sites of the 8-iodoquinolin-3-ol scaffold.

Caption: Key functional sites of the 8-Iodoquinolin-3-ol scaffold.

Synthetic Protocols: Building Kinase Inhibitor Libraries

The true utility of 8-iodoquinolin-3-ol is realized through its application in robust and versatile cross-coupling reactions. We present detailed, field-proven protocols for two of the most powerful C-C and C-N bond-forming reactions in modern medicinal chemistry: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Protocol 1: Suzuki-Miyaura Cross-Coupling for C8-Arylation

This protocol describes the palladium-catalyzed coupling of 8-iodoquinolin-3-ol with an arylboronic acid. This reaction is fundamental for installing diverse aromatic systems at the C8 position, enabling exploration of structure-activity relationships (SAR).

Causality Behind Experimental Choices:

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) is a reliable, commercially available Pd(0) source. The phosphine ligands stabilize the metal center and are crucial for the oxidative addition and reductive elimination steps.

• Base: An aqueous solution of a carbonate base (e.g., K₂CO₃ or Na₂CO₃) is essential. The base activates the boronic acid by forming a more nucleophilic boronate species, which facilitates the key transmetalation step in the catalytic cycle.[10][11]

• Solvent System: A mixture of an organic solvent (like 1,4-dioxane or DME) and water is used to dissolve both the organic-soluble aryl halide and the water-soluble inorganic base, creating the necessary biphasic environment for the reaction to proceed efficiently.

Step-by-Step Methodology:

• Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 8-iodoquinolin-3-ol (1.0 eq, e.g., 271 mg, 1.0 mmol), the desired arylboronic acid (1.2 eq, 1.2 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.05 eq, 58 mg, 0.05 mmol).

• Solvent and Base Addition: Add 1,4-dioxane (10 mL) and a 2 M aqueous solution of potassium carbonate (K₂CO₃) (2.5 mL, 5.0 mmol).

• Inert Atmosphere: Purge the flask with an inert gas (Argon or Nitrogen) for 10-15 minutes to remove oxygen, which can deactivate the palladium catalyst.

• Heating: Heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS (typically complete within 4-12 hours).

• Workup: After the reaction is complete, cool the mixture to room temperature. Add water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to yield the desired 8-arylquinolin-3-ol derivative.

Protocol 2: Buchwald-Hartwig Amination for C8-Anilination

This protocol details the synthesis of C-N bonds by coupling 8-iodoquinolin-3-ol with an amine, typically an aniline derivative. This reaction is critical for installing functionalities that can mimic the adenine portion of ATP and form key hydrogen bonds within the kinase active site.

Causality Behind Experimental Choices:

• Catalyst System: This reaction requires a more specialized catalyst system. Pd₂(dba)₃ serves as a stable Pd(0) precursor. It is paired with a bulky, electron-rich phosphine ligand like XPhos or SPhos.[12] These advanced ligands accelerate the rate-limiting reductive elimination step and are essential for coupling sterically hindered partners, preventing side reactions.[13][14]

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is used. Its role is to deprotonate the amine, generating a more reactive amide anion that readily participates in the catalytic cycle.[15]

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are required to prevent quenching of the strong base and the catalyst.

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add Pd₂(dba)₃ (0.02 eq, 18 mg, 0.02 mmol) and XPhos (0.08 eq, 38 mg, 0.08 mmol).

• Reagent Addition: Add 8-iodoquinolin-3-ol (1.0 eq, 271 mg, 1.0 mmol), the desired aniline derivative (1.1 eq, 1.1 mmol), and sodium tert-butoxide (1.4 eq, 135 mg, 1.4 mmol).

• Solvent Addition: Add anhydrous toluene (10 mL) via syringe.

• Heating: Seal the tube and heat the reaction mixture to 100-110 °C with vigorous stirring. Monitor progress by TLC or LC-MS (typically 6-24 hours).

• Workup: Cool the reaction to room temperature. Carefully quench with saturated aqueous ammonium chloride (NH₄Cl) solution (10 mL). Extract the product with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude residue by flash column chromatography to obtain the target 8-anilinoquinolin-3-ol.

The following workflow diagram illustrates how these two key reactions can be used to generate a small library of kinase inhibitors from the 8-iodoquinolin-3-ol starting material.

Caption: Synthetic workflow for library generation from 8-Iodoquinolin-3-ol.

Biological Evaluation of Synthesized Inhibitors

Once a library of compounds has been synthesized, the next critical phase is to assess their biological activity. This typically involves a tiered approach, starting with biochemical assays to determine direct enzyme inhibition, followed by cell-based assays to evaluate activity in a more physiologically relevant context.[16]

Protocol 3: In Vitro Biochemical Kinase Assay (Radiometric Format)

This protocol provides a general method for determining the IC₅₀ value of a compound against a purified kinase using a classic and highly sensitive radiometric assay.[17][18]

Principle: The assay measures the transfer of a radiolabeled phosphate group from [γ-³²P]ATP to a specific protein or peptide substrate by the kinase. An effective inhibitor will compete with ATP, reducing the amount of radiolabeled phosphate incorporated into the substrate.

Step-by-Step Methodology:

• Reagent Preparation:

  • Kinase Buffer: Prepare a suitable buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Brij-35).

  • Substrate Solution: Dissolve the specific substrate (e.g., Myelin Basic Protein for PKC-θ) in the kinase buffer to a final concentration of 10-20 µM.[19]

  • ATP Mix: Prepare a solution of "cold" ATP in kinase buffer and spike it with [γ-³²P]ATP to a final concentration of 100 µM with a specific activity of ~500 cpm/pmol.

  • Inhibitor Dilutions: Prepare a serial dilution of the test compound in DMSO, then dilute further into the kinase buffer.

• Assay Procedure (in a 96-well plate):

  • To each well, add 10 µL of the inhibitor solution (or DMSO for control).

  • Add 20 µL of the substrate solution.

  • Add 10 µL of purified kinase enzyme diluted in kinase buffer.

  • Incubate for 10 minutes at room temperature to allow the inhibitor to bind to the kinase.

• Initiate Reaction: Start the kinase reaction by adding 10 µL of the ATP mix to each well.

• Incubation: Incubate the plate at 30 °C for 30-60 minutes.

• Stop Reaction & Spot: Stop the reaction by adding 25 µL of 3% phosphoric acid. Spot 50 µL from each well onto P81 phosphocellulose paper.

• Washing: Wash the paper three times for 5 minutes each in 0.75% phosphoric acid, followed by a final wash in acetone.

• Quantification: Allow the paper to dry, then quantify the incorporated radioactivity for each spot using a scintillation counter or phosphorimager.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol 4: Cell-Based Assay for Target Engagement

Cell-based assays are crucial for confirming that an inhibitor can penetrate the cell membrane and inhibit the target kinase in its native environment.[20] A common method is to measure the phosphorylation of a known downstream substrate of the target kinase via Western Blot.

Principle: If the kinase inhibitor is effective in cells, it will reduce the phosphorylation of its direct downstream substrates. This change can be detected using phospho-specific antibodies.

Step-by-Step Methodology:

• Cell Culture: Plate cells known to have an active signaling pathway involving the target kinase (e.g., A549 cells for EGFR inhibitors) in a 6-well plate and grow to 70-80% confluency.

• Compound Treatment: Treat the cells with varying concentrations of the synthesized inhibitor (e.g., 0.1, 1, 10 µM) for a specified time (e.g., 2-4 hours). Include a DMSO-only vehicle control.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE and Western Blot:

  • Load equal amounts of protein (e.g., 20-30 µg) from each sample onto an SDS-PAGE gel and separate by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

• Antibody Incubation:

  • Incubate the membrane overnight at 4 °C with a primary antibody specific to the phosphorylated form of the downstream substrate (e.g., anti-phospho-AKT).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Re-probe the blot with an antibody for the total (phosphorylated and unphosphorylated) form of the substrate and a loading control (e.g., GAPDH or β-actin) to confirm equal protein loading and normalize the data. A dose-dependent decrease in the phospho-specific signal indicates effective target engagement in cells.

The diagram below illustrates a simplified signaling cascade, showing how an inhibitor targeting a specific kinase (Kinase B) can block the phosphorylation of its downstream substrate.

Caption: Inhibition of a cellular signaling pathway.

Data Summary and SAR Insights

To guide the optimization process, data from biochemical and cellular assays should be systematically tabulated. Below is a representative table for a hypothetical series of inhibitors derived from 8-iodoquinolin-3-ol.

Compound ID	Modification at C8 (R-group)	Kinase X IC₅₀ (nM) [Biochemical]	pSubstrate Y IC₅₀ (µM) [Cellular]
Lead-01	-H (from debromination)	550	> 20
Lead-02	4-fluorophenyl (via Suzuki)	85	5.2
Lead-03	3,5-dimethylphenyl (via Suzuki)	15	1.1
Lead-04	4-morpholinoaniline (via Buchwald)	45	2.8
Lead-05	3-chloro-4-fluoroaniline (via Buchwald)	8	0.6

Expert Interpretation: The data suggests that substitution at the C8 position is critical for potency. The introduction of hydrophobic groups via Suzuki coupling (Lead-02, Lead-03) significantly improves biochemical potency, with the bulkier 3,5-dimethylphenyl group showing the best activity in this series, likely indicating a fit into a hydrophobic pocket. The Buchwald-Hartwig amination products also show excellent activity. Notably, Lead-05, featuring a halogenated aniline, demonstrates the highest potency in both biochemical and cellular assays, suggesting that the C-N linkage combined with specific electronic and steric features on the aniline ring are highly favorable for target engagement and cell permeability.

Conclusion

8-Iodoquinolin-3-ol stands out as a high-potential, versatile scaffold for the efficient synthesis of novel kinase inhibitors. The orthogonal reactivity of its iodo and hydroxyl groups allows for the systematic exploration of chemical space through robust synthetic methodologies like the Suzuki-Miyaura and Buchwald-Hartwig couplings. By following the detailed protocols and evaluation strategies outlined in this guide, researchers can rapidly generate and assess diverse libraries of quinoline-based compounds, accelerating the discovery of potent and selective kinase inhibitors for therapeutic development.

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• Synthesis and characterization of novel quinazoline type inhibitors for mutant and wild-type EGFR and RICK kinases. (n.d.). PubMed.
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• Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. (2021, October 8). ACS Publications.
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• Novel 5-anilinoquinazoline-8-nitro derivatives as inhibitors of VEGFR-2 tyrosine kinase: synthesis, biological evaluation and molecular docking. (n.d.). RSC Publishing.
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• Diiodohydroxyquinoline - Wikipedia. (n.d.). Wikipedia.
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• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs.
• Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. (2021, October 8). ACS Publications.
• Buchwald–Hartwig amination - Wikipedia. (n.d.). Wikipedia.
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• A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. (2016, September 6). PLOS One.
• Comprehensive review on current developments of quinoline-based anticancer agents. (2016, December 1).
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• In Vitro Kinase Assays. (n.d.). Revvity.
• Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts.
• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2025, April 3). YouTube.

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Application Notes and Protocols for the Characterization of 8-Iodoquinolin-3-ol

Introduction: The Significance of 8-Iodoquinolin-3-ol in Modern Drug Discovery

8-Iodoquinolin-3-ol is a halogenated quinoline derivative, a class of heterocyclic compounds that are of significant interest in medicinal chemistry and drug development. Quinoline scaffolds are present in a wide array of natural products and synthetic molecules with diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The introduction of an iodine atom and a hydroxyl group at specific positions on the quinoline ring can significantly modulate the compound's physicochemical properties, such as lipophilicity and hydrogen bonding capacity, which in turn influences its pharmacokinetic and pharmacodynamic profile.

Given its potential as a pharmacologically active agent or a key intermediate in the synthesis of more complex molecules, a thorough and robust analytical characterization of 8-Iodoquinolin-3-ol is paramount. This guide provides a comprehensive overview of the key analytical techniques and detailed protocols for the unambiguous identification, purity assessment, and structural elucidation of this compound. The methodologies described herein are grounded in established principles and draw upon the extensive knowledge base for the analysis of analogous quinoline derivatives.

Physicochemical Properties: A Predictive Overview

While specific experimental data for 8-Iodoquinolin-3-ol is not extensively documented, its physicochemical properties can be reliably inferred from structurally related compounds, such as iodoquinol (5,7-diiodo-8-hydroxyquinoline) and other halogenated hydroxyquinolines.[1][2][3]

Property	Predicted Characteristic	Rationale and Implications for Analysis
Molecular Formula	C₉H₆INO	---
Molecular Weight	271.05 g/mol	Essential for mass spectrometry.
Appearance	Likely a light yellowish to brownish crystalline powder.[3]	Visual inspection provides a preliminary quality check.
Solubility	Expected to be practically insoluble in water, with some solubility in organic solvents like DMSO, ethanol, and ether.[2][3]	Crucial for selecting appropriate solvents for NMR, HPLC, and UV-Vis analysis.
pKa	The hydroxyl group will be weakly acidic, and the quinoline nitrogen will be weakly basic.	Influences the choice of mobile phase pH in HPLC for optimal separation and peak shape.
Chelating Properties	The presence of the hydroxyl group and the quinoline nitrogen suggests potential for metal chelation.[4][5]	This can affect chromatographic behavior, particularly on silica-based columns with metal impurities.

Synthetic Pathways: Understanding Potential Impurities

A comprehensive analytical characterization not only confirms the structure of the target compound but also identifies any process-related impurities. Common synthetic routes to substituted quinolines include the Skraup synthesis, Doebner synthesis, and Pfitzinger condensation.[6][7] Halogenation and hydroxylation are typically achieved through subsequent functional group transformations. For instance, iodo-substituted quinolines can be prepared from the corresponding anilines.[6] Understanding the specific synthetic route used is critical for anticipating potential side-products, such as isomers or over-halogenated species, which must be resolved and quantified by the analytical methods.

Chromatographic Analysis: High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone for assessing the purity of 8-Iodoquinolin-3-ol and for quantifying it in various matrices. Given the chelating nature of hydroxyquinolines, special attention must be paid to the choice of column and mobile phase to avoid peak tailing and poor reproducibility.[4][5]

Method Development Considerations:

The chelating properties of 8-Iodoquinolin-3-ol can lead to interactions with trace metal ions in the silica matrix of standard C18 columns, resulting in poor peak shape. To mitigate this, several strategies can be employed:

• Use of a metal-deactivated column: Columns specifically treated to minimize metal content are highly recommended.

• Addition of a competing chelating agent to the mobile phase: A small amount of a strong chelating agent like EDTA can be added to the mobile phase to sequester metal ions.

• Complexation with a metal ion: A reverse-phase HPLC method has been successfully developed for other halogenated 8-hydroxyquinolines by forming a nickel (II) complex prior to analysis.[8] This approach can improve peak shape and selectivity.

Protocol for Reversed-Phase HPLC Analysis:

This protocol provides a starting point for the analysis of 8-Iodoquinolin-3-ol, which should be further optimized for specific instrumentation and purity requirements.

1. Instrumentation and Columns:

• HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size), preferably metal-deactivated.

2. Mobile Phase Preparation:

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Filter and degas all mobile phase components before use.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection Wavelength: Monitor at a wavelength corresponding to the absorbance maximum of 8-Iodoquinolin-3-ol (determined by UV-Vis spectroscopy, likely in the range of 250-330 nm).[9][10]

• Gradient Elution:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	90	10
  20	10	90
  25	10	90
  26	90	10

  | 30 | 90 | 10 |

4. Sample Preparation:

• Accurately weigh and dissolve the 8-Iodoquinolin-3-ol sample in a suitable solvent (e.g., a mixture of acetonitrile and water or DMSO) to a final concentration of approximately 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

5. System Suitability:

• Perform replicate injections of a standard solution to ensure system precision, resolution, and theoretical plates meet predefined criteria as per ICH guidelines.

Fig. 1: HPLC Analysis Workflow

Spectroscopic Characterization

A combination of spectroscopic techniques is essential for the unambiguous structural elucidation of 8-Iodoquinolin-3-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise molecular structure of 8-Iodoquinolin-3-ol. Both ¹H and ¹³C NMR should be performed.

Predicted ¹H NMR Spectrum: The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons on the quinoline ring. The chemical shifts will be influenced by the electron-withdrawing effect of the iodine atom and the electron-donating effect of the hydroxyl group. The signals are anticipated in the aromatic region (δ 7.0-9.0 ppm).[6][11] The hydroxyl proton will likely appear as a broad singlet, and its chemical shift will be concentration and solvent dependent.

Predicted ¹³C NMR Spectrum: The ¹³C NMR spectrum will provide information on all the carbon atoms in the molecule. The carbon atom attached to the iodine will show a characteristic low-field shift.

Protocol for NMR Analysis:

1. Sample Preparation:

• Dissolve 5-10 mg of 8-Iodoquinolin-3-ol in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent will depend on the solubility of the compound.

• Transfer the solution to a clean, dry NMR tube.

2. NMR Experiment:

• Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• For complete structural assignment, two-dimensional (2D) NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are highly recommended.[12]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.

Expected Mass Spectrum: In a high-resolution mass spectrum (HRMS), the molecular ion peak ([M+H]⁺ or [M]⁺˙) should be observed with a mass corresponding to the exact molecular weight of 8-Iodoquinolin-3-ol. The fragmentation pattern will likely involve the loss of iodine, CO, and other characteristic fragments of the quinoline ring.[13][14] The presence of the iodine atom will result in a characteristic isotopic pattern.

Protocol for Mass Spectrometry Analysis:

1. Sample Preparation:

• Prepare a dilute solution of 8-Iodoquinolin-3-ol (approximately 10-100 µg/mL) in a suitable solvent such as methanol or acetonitrile.

2. Mass Spectrometry Conditions:

• Use an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

• Acquire the mass spectrum in positive ion mode.

• For fragmentation analysis, perform tandem mass spectrometry (MS/MS) experiments.

Fig. 2: Mass Spectrometry Workflow

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique to identify the functional groups present in 8-Iodoquinolin-3-ol.

Expected FTIR Spectrum: The FTIR spectrum is expected to show characteristic absorption bands for the O-H stretching of the hydroxyl group (a broad band around 3200-3600 cm⁻¹), C=C and C=N stretching vibrations of the quinoline ring (in the 1500-1600 cm⁻¹ region), and C-I stretching (in the fingerprint region, typically below 600 cm⁻¹).[15][16][17]

Protocol for FTIR Analysis:

1. Sample Preparation:

• For solid samples, the Attenuated Total Reflectance (ATR) technique is recommended for its simplicity and minimal sample preparation. Place a small amount of the powder directly on the ATR crystal.

• Alternatively, prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

2. FTIR Measurement:

• Record the spectrum over the range of 4000-400 cm⁻¹.

• Acquire a background spectrum of the empty ATR crystal or a pure KBr pellet and subtract it from the sample spectrum.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule and can be used for quantitative analysis.

Expected UV-Vis Spectrum: Quinoline and its derivatives typically exhibit multiple absorption bands in the UV region.[9][18] For 8-Iodoquinolin-3-ol, characteristic absorbance maxima are expected, which can be used to determine an appropriate wavelength for HPLC detection and for concentration measurements using the Beer-Lambert law. The exact position of the absorption maxima will be influenced by the solvent polarity.

Protocol for UV-Vis Analysis:

1. Sample Preparation:

• Prepare a dilute solution of 8-Iodoquinolin-3-ol in a suitable UV-transparent solvent (e.g., ethanol or methanol). The concentration should be adjusted to give an absorbance reading between 0.2 and 0.8.

2. UV-Vis Measurement:

• Use a quartz cuvette with a 1 cm path length.

• Record the absorption spectrum over a range of 200-400 nm.

• Use the pure solvent as a blank.

Conclusion: A Multi-faceted Approach to Characterization

The comprehensive characterization of 8-Iodoquinolin-3-ol requires a synergistic application of multiple analytical techniques. While HPLC is indispensable for purity assessment, a combination of NMR, MS, FTIR, and UV-Vis spectroscopy is essential for unambiguous structural confirmation. The protocols and insights provided in this guide offer a robust framework for researchers, scientists, and drug development professionals to confidently characterize this and other related quinoline derivatives, ensuring the quality and integrity of their scientific investigations.

References

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• Al-Busafi, S. N., Suliman, F. E. O., Al-Risi, M., & Al-Badi, K. (2012). Synthesis, characterization and DFT investigation of aluminum complexes of aryl- substituted-8-hydroxyquinoline. Dyes and Pigments, 92(3), 1153-1159.

• ResearchGate. (n.d.). Iodochlorhydroxyquin. Retrieved from [Link]

• ResearchGate. (n.d.). Structure of 5-chloro-7-iodo-8-hydroxyquinoline. Retrieved from [Link]

• Gorgani, L., Mohammadi, M., Najafpour, G. D., & Ghasemi, M. (2017). New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity. Molecules, 22(10), 1731.
• Google Patents. (n.d.). A kind of preparation method of 5- chloro-8-hydroxyquinolines.

• Al-Busafi, S. N., & Suliman, F. E. O. (2017). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. SciSpace. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectroscopy of pure 8-hydroxyquinoline and the obtained co-precipitate product after the facile organic co-precipitation process. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, Characterization and Bioactivity of Novel 8-Hydroxyquinoline Derivatives: Experimental, Molecular docking, DFT and POM Analyses. Retrieved from [Link]

• Mastoor, S., Faizi, S., Saleem, R., & Siddiqui, B. S. (2014). NMR study of O and N, O-substituted 8-quinolinol derivatives. Magnetic resonance in chemistry : MRC, 52(3), 115–121.
• Google Patents. (n.d.). Method for preparing 5-chloro-8-hydroxyquinoline.

• Vishal Laboratories. (n.d.). Diiodohydroxyquinoline API. Retrieved from [Link]

• Liu, Y., Li, S., Hong, Z., & Guo, X. (2020). Investigation of fragmentation behaviours of isoquinoline alkaloids by mass spectrometry combined with computational chemistry. Scientific reports, 10(1), 808.

• ResearchGate. (n.d.). Determination of clioquinol in clioquinol cream by HPLC. Retrieved from [Link]

• Oxford Academic. (n.d.). Gas Chromatographic Analysis of Halogenated Quinoline Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). UV- Vis absorption of quinoline, nitroquinoline, aminoquinoline and.... Retrieved from [Link]

• ResearchGate. (n.d.). Structures of Acylated 5-Iodo-8-Hydroxyquinoline and 5,7-Diiodo-8-Hydroxyquinoline Derivatives. Retrieved from [Link]

• Novak, I., Klasinc, L., & Sabljić, A. (1991). UV photoelectron spectroscopic study of substituent effects in quinoline derivatives. Journal of the Chemical Society, Perkin Transactions 2, (10), 1547-1550.

• Doc Brown's Chemistry. (n.d.). mass spectrum of 1-iodo-2-methylpropane. Retrieved from [Link]

• ResearchGate. (n.d.). RP-HPLC method for quantitative estimation of Halquinol in pharmaceutical dosage forms. Retrieved from [Link]

• Turkish Journal of Pharmaceutical Sciences. (n.d.). Quantification of Clioquinol in Bulk and Pharmaceutical Dosage Forms by Stability Indicating LC Method. Retrieved from [Link]

• Google Patents. (n.d.). Preparation of 4-hydroxyquinoline compounds.

• NIST. (n.d.). 8-Hydroxyquinoline. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. Retrieved from [Link]

• MDPI. (n.d.). Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity. Retrieved from [Link]

• PubMed. (n.d.). Reverse-phase liquid chromatographic determination of clioquinol in cream and ointment preparations: collaborative study. Retrieved from [Link]

• ResearchGate. (n.d.). UV–Vis spectra of quinoline‐fused both non‐peripheral and peripheral.... Retrieved from [Link]

• Chan, S. H., Chui, C. H., Chan, S. W., Kok, S. H. L., Chan, D., Tsoi, M. Y. T., ... & Tang, J. C. O. (2013). Synthesis of 8-Hydroxyquinoline Derivatives as Novel Antitumor Agents. Molecules, 18(1), 693-706.

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Quinoline Yellow WS on BIST A+ Column. Retrieved from [Link]

• University of Durham. (n.d.). (127I) Iodine NMR. Retrieved from [Link]

• Acta Poloniae Pharmaceutica. (n.d.). HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF THREE ACTIVE SUBSTANCES IN A DERMATOLOGICAL PREPARATION ñ VIOSEPT OINTMENT. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 8-Hydroxyquinoline Derivatives as Novel Antitumor Agents. Retrieved from [Link]

• SIELC Technologies. (n.d.). UV-Vis Spectrum of Quinolinic acid. Retrieved from [Link]

• Wojtowicz, E. J. (1984). Reverse-phase high-performance liquid chromatographic determination of halogenated 8-hydroxyquinoline compounds in pharmaceuticals and bulk drugs. Journal of pharmaceutical sciences, 73(10), 1430–1433.

• Chem Help ASAP. (2022, November 22). common fragmentation mechanisms in mass spectrometry. YouTube. Retrieved from [Link]

• MDPI. (n.d.). 5,8-Quinolinedione Attached to Quinone Derivatives: XRD Diffraction, Fourier Transform Infrared Spectra and Computational Analysis. Retrieved from [Link]

• Google Patents. (n.d.). Method for producing 2,4-dihydroxyquinoline derivatives.

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023, August 5). Structure elucidation of quinoline| NMR Spectroscopy. YouTube. Retrieved from [Link]

• CORE. (n.d.). Mass Spectrometry-Based Fragmentation as an Identification Tool in Lignomics. Retrieved from [Link]

• PubMed. (n.d.). Rapid Determination of Quinoline and 2-hydroxyquinoline in Quinoline Biodegradation Process by Tri-Wavelength UV/Vis Spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of 8-HQ and synthesized M(II) complexes. Retrieved from [Link]

• UNCW Institutional Repository. (n.d.). Concentration dependent ¹H-NMR chemical shifts of quinoline derivatives. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 8-Iodoquinolin-3-ol

Here is the comprehensive technical support guide for the synthesis of 8-Iodoquinolin-3-ol .

Introduction: The "Scaffold" Challenge

Synthesizing 8-iodoquinolin-3-ol presents a classic regioselectivity paradox in heterocyclic chemistry. You are likely encountering one of two issues:

• Direct Iodination Failure: Attempting to iodinate quinolin-3-ol directly yields the 4-iodo (kinetic/radical) or 5-iodo (thermodynamic/electrophilic) isomers, with the 8-iodo isomer appearing only as a minor impurity.

• Sandmeyer Instability: The diazonium intermediate derived from 8-aminoquinolin-3-ol is prone to self-coupling ("red tar") or hydrolysis due to the interfering 3-hydroxyl group.

This guide prioritizes the Modified Sandmeyer Route as the only scalable, high-fidelity method to guarantee the C8-iodine position, while providing troubleshooting for the critical diazotization step.

Part 1: Route Selection & Strategy (Q&A)

Q1: Why can't I just iodinate quinolin-3-ol with NIS or ?

A: You can, but you will likely get the wrong isomer.

• Mechanism: The 3-hydroxyl group is an Electron Donating Group (EDG). In a pyridine ring, an EDG at C3 directs electrophilic attack to C2 (ortho) and C4 (para).

• The Conflict: Standard electrophilic iodination (NIS/Acid) favors C4 . Radical iodination also favors C4 . The benzene ring (positions 5, 6, 7, 8) is deactivated relative to the pyridine ring in this specific tautomer. To force iodination at C8, you would need to protonate the nitrogen (deactivating the pyridine ring), but even then, C5 often competes with C8, leading to inseparable mixtures.

Q2: What is the recommended synthetic pathway?

A: The "Reverse Engineering" approach is best. Install the iodine atom indirectly via an amine, or build the ring with the iodine already in place.

• Pathway A (Recommended): Nitration of quinolin-3-ol

  Separation of 8-nitro isomer Reduction Sandmeyer Iodination.

• Pathway B (Alternative): Skraup synthesis using 2-iodoaniline to form 8-iodoquinoline, followed by oxidation to the 3-ol (difficult and low yielding).

We strongly recommend Pathway A.

Part 2: Critical Reaction Steps & Troubleshooting

Workflow Diagram: The Sandmeyer Protocol

Figure 1: Validated synthetic workflow for 8-Iodoquinolin-3-ol avoiding regioselectivity errors.

Detailed Protocol: Step-by-Step Troubleshooting

Step 1: Nitration & Isomer Separation

• The Issue: Nitration gives a ~1:1 mixture of 5-nitro and 8-nitro isomers.

• Protocol: Dissolve quinolin-3-ol in conc.

  . Add fuming dropwise at 0°C.

• Troubleshooting:

  • Separation: The 8-nitro isomer is generally less soluble in ethanol/methanol than the 5-nitro isomer. Recrystallize the crude solid from hot ethanol. The solid that crashes out first is usually enriched in the 8-nitro isomer.

  • Verification: Check NMR.[1] The 8-nitro isomer will show a doublet (J ~8 Hz) for H-7 that is deshielded.

Step 2: Reduction to Amine

• The Issue: Over-reduction or difficult workup due to amphoteric nature (amine + phenol).

• Protocol: Iron powder in acetic acid (Fe/AcOH) is gentler than catalytic hydrogenation and avoids poisoning the catalyst if sulfur traces are present.

• Troubleshooting:

  • Workup: Do not extract with strong base (pH > 10) as the phenolate is water-soluble. Adjust pH to ~7-8 (isoelectric point) and extract with Ethyl Acetate/THF (3:1).

Step 3: The Sandmeyer Reaction (The Crucial Step)

This is where most failures occur. The 3-hydroxyl group makes the molecule electron-rich, leading to side reactions during diazotization.

Parameter	Specification	Why? (Causality)
Acid Medium	(20-30%)	HCl can lead to chlorinated byproducts (Sandmeyer interference). Sulfuric acid is non-nucleophilic.
Temperature	< 5°C (Strict)	Above 5°C, the diazonium salt hydrolyzes to the di-phenol (8-hydroxyquinolin-3-ol).
Reagent Addition	Solid (subsurface)	Adding solid nitrite slowly prevents local excess of nitrous acid, reducing "tar" formation.
Quenching	Urea	Excess nitrous acid must be destroyed with urea before adding KI, or iodine gas will form prematurely.

Protocol:

• Suspend 8-aminoquinolin-3-ol in 20%

  at 0°C.

• Add

  (1.1 eq) dropwise (aq. solution) or portion-wise. Stir 30 min.

• Critical Check: Add a grain of urea. If bubbling stops, excess

  is gone.

• Add cold KI solution (1.5 eq) slowly.

• Allow to warm to Room Temp (do not heat immediately).

Part 3: Characterization & Data Verification

How to distinguish 8-Iodo from 4-Iodo/5-Iodo (NMR Guide)

Users often synthesize the wrong isomer and fail to realize it until biological testing.

Isomer	Key ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> NMR Feature (DMSO- )	Structural Logic
8-Iodo	H2 & H4 are singlets. Benzene ring shows 3 protons (Doublet-Triplet-Doublet).	Iodine is on the benzene ring. Pyridine ring protons (2,[2]4) remain intact.[3][4]
4-Iodo	H2 is a singlet. H4 is MISSING.	Iodine replaces H4.
5-Iodo	H2 & H4 are singlets. Benzene ring coupling changes (Ortho coupling H6-H7).	Iodine is on the benzene ring, but splitting pattern differs from 8-Iodo (H-8 is usually very deshielded in the 5-iodo isomer).

Solubility Data

• Water: Insoluble (neutral pH). Soluble as phenolate (pH > 10) or hydrochloride (pH < 2).

• DMSO: Soluble (>50 mg/mL).

• DCM: Sparingly soluble (Polarity of OH group).

Part 4: FAQs

Q: Can I protect the OH group as a Methoxy (-OMe) to improve yield? A: Yes, but deprotection is harsh.

• Strategy: Methylate quinolin-3-ol

  3-methoxyquinoline.

• Nitration: 3-methoxyquinoline directs nitration to C4/C2? No, still C5/C8 dominant in acid.

• Deprotection: Requires

  or HBr/AcOH. The iodine-carbon bond is labile to strong acids/Lewis acids at high heat. It is safer to work with the free phenol if possible.

Q: My product is turning purple on the bench. A: Iodine lability.

• Aryl iodides, especially electron-rich ones (due to the OH), can release

  upon photo-oxidation.

• Fix: Store at -20°C, protected from light, under Argon.

Q: Is there a metal-free route? A: Not for the 8-iodo isomer specifically. Radical iodination (e.g., PIDA/I2) will almost exclusively target C4 or C2.

References

• Regioselectivity of Quinoline Iodination

  • Dutta, U., et al.[2][5] "The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil."[2][5] Chemical Communications, 2015, 51 , 17744-17747.

  • Note: Confirms C3/C4 selectivity for radical iodination, necessit

• Synthesis of 8-Aminoquinolin-3-ol Precursors

  • Csomos, A., et al. "Synthesis of 8-aminoquinoline chelating moieties for chemosensor molecules."[1] Arkivoc, 2022, iii , 124-136.[6]

  • Note: Provides protocols for handling 8-aminoquinoline deriv
• O'Neil, I. "The Sandmeyer Reaction." Comprehensive Organic Synthesis, Vol 6. Elsevier.

• Commercial Availability & CAS Verification

  • CAS Registry Number: 1261490-81-6.[7][][]

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• 2. The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC07799K [pubs.rsc.org]
• 3. brainly.in [brainly.in]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Design, synthesis, and evaluation of 8-aminoquinoline-melatonin derivatives as effective multifunctional agents for Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1026705-55-4,7-Methoxyquinolin-3-ol-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

Technical Support Center: Stability and Degradation of 8-Iodoquinolin-3-ol

Welcome to the technical support center for 8-Iodoquinolin-3-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the stability and degradation of this compound. Our goal is to equip you with the knowledge to anticipate challenges, troubleshoot issues, and ensure the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: I've just received my vial of 8-Iodoquinolin-3-ol. What are the absolute critical storage conditions to ensure its long-term stability?

A1: Proper storage from day one is the most critical factor in preventing premature degradation. 8-Iodoquinolin-3-ol is a halogenated quinolinol, and like many such structures, it is sensitive to environmental factors. The primary concerns are light, moisture, and temperature.

Upon receipt, your compound should be stored in a tightly sealed container, preferably the original vial, which is often designed for optimal stability.[1] Key storage parameters are summarized in the table below. The hydroxyl group and the electron-rich quinoline ring make the molecule susceptible to oxidation, which can be accelerated by light and heat. The carbon-iodine bond can also be a point of weakness, particularly under photolytic stress.

Parameter	Recommendation	Rationale
Temperature	Store at 2-8°C (refrigerated).	Low temperatures slow down the rate of all potential degradation reactions, including oxidation and hydrolysis.[2]
Light	Protect from light. Store in an amber vial or in a dark location.	The quinoline ring system can absorb UV and visible light, leading to photodegradation. Safety data sheets for the parent compound, 8-hydroxyquinoline, explicitly warn of decomposition upon long-term light influence.[3][4]
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	Minimizes contact with atmospheric oxygen, thereby reducing the risk of oxidation of the phenol group.
Moisture	Store in a dry environment, preferably in a desiccator.	Moisture can facilitate hydrolytic degradation pathways and other reactions on the surface of the solid compound.[1][5]

Following these guidelines rigorously will preserve the integrity of your solid-state compound for an extended period.

Q2: I need to prepare a stock solution of 8-Iodoquinolin-3-ol for my experiments. What is the best solvent, and how should I store the solution?

A2: The choice of solvent and storage of the resulting solution are just as critical as for the solid compound.

• Solvent Selection: A high-purity, anhydrous aprotic solvent is generally recommended. Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are common choices for creating high-concentration stock solutions. For working solutions, ethanol or methanol may be suitable, but their protic nature can sometimes participate in degradation reactions over long-term storage. Always use solvents from a freshly opened bottle or one that has been properly stored to avoid peroxides and water contamination.

• Solution Stability: Solutions are almost always less stable than the solid compound. We strongly recommend preparing fresh solutions for each experiment. If you must store a stock solution, adhere to these principles:

  • Aliquot: Divide the stock solution into small, single-use aliquots. This prevents repeated freeze-thaw cycles and contamination of the entire stock.

  • Storage Temperature: Store aliquots at -20°C or, ideally, -80°C.

  • Light Protection: Use amber-tinted or foil-wrapped cryovials to protect the solution from light.

  • Inert Gas: Before sealing the vial, flush the headspace with an inert gas like argon or nitrogen to displace oxygen.

Even under these conditions, it is best practice to qualify a stored stock solution if it has been kept for an extended period, especially if you observe unexpected experimental results.

Troubleshooting Guide

Issue 1: My solid 8-Iodoquinolin-3-ol powder has developed a yellowish or brownish tint. Is it still usable?

Answer: A visible color change is a strong indicator of degradation. The phenolic hydroxyl group on the quinoline ring is susceptible to oxidation, which often produces highly colored quinone-type byproducts. This process can be initiated by prolonged exposure to air (oxygen) and accelerated by light.

Causality:

• Oxidation: The primary cause is the oxidation of the 3-hydroxyl group to a carbonyl, creating a conjugated quinone-like structure that absorbs visible light, appearing colored.

• Photodegradation: Light exposure can provide the energy to initiate radical reactions, leading to dimerization, polymerization, or cleavage of the C-I bond, all of which can result in colored impurities.

Recommended Action:

• Do Not Use for Quantitative Experiments: If the integrity and concentration of the active compound are critical (e.g., for dose-response curves, kinetic studies), do not use the discolored material. It is no longer pure, and the presence of degradation products could lead to erroneous results or unforeseen biological effects.

• Analytical Confirmation: To confirm degradation, you can run a simple analytical test. Dissolve a small amount of the discolored powder and a reference (or newly purchased) sample in a suitable solvent (e.g., methanol) and compare them using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The degraded sample will likely show additional spots (TLC) or peaks (HPLC).

• Discard and Replace: The safest course of action is to discard the compromised batch according to your institution's safety protocols and obtain a fresh supply.[4]

Issue 2: My experimental results are inconsistent. Could degradation of 8-Iodoquinolin-3-ol during the experiment be the cause?

Answer: Absolutely. In-experiment degradation is a frequent and often overlooked source of variability. If your compound degrades over the course of your assay, its effective concentration will decrease, leading to non-reproducible results.

This workflow can help you diagnose the problem:

Caption: Troubleshooting workflow for inconsistent results.

Key Causalities to Investigate:

• pH of Media: The stability of many pharmaceuticals is pH-dependent.[6] Strongly acidic or basic conditions in your cell culture media or buffer can accelerate degradation. Phenolic compounds, in particular, can be unstable at high pH.[7][8]

• Phototoxicity/Photodegradation: Standard laboratory lighting, especially in plate readers or fluorescence microscopes, can be intense enough to cause degradation over the time course of an experiment. Molecules with extended conjugated systems are particularly at risk.[9]

• Thermal Stress: Incubating your experiment at 37°C is standard, but this is significantly warmer than storage temperatures. For sensitive compounds, degradation can be measurable over a 24-72 hour incubation period.

In-Depth Technical Guides

Guide 1: Understanding pH-Dependent Degradation

The structure of 8-Iodoquinolin-3-ol contains a phenolic hydroxyl group, which is weakly acidic. This makes its stability highly sensitive to the pH of the solution.

• Acidic Conditions (pH < 4): Generally, the compound is expected to be more stable in mildly acidic to neutral conditions. However, very low pH can promote hydrolysis if the molecule is part of a larger, more complex structure with labile functional groups.

• Neutral Conditions (pH 6-7.5): This is often the optimal range for stability, balancing the risks of acid-catalyzed reactions and base-catalyzed oxidation. However, oxidative degradation can still occur, especially in the presence of dissolved oxygen or metal ions.

• Basic Conditions (pH > 8): This is the highest-risk condition. The hydroxyl group will be deprotonated to form a phenoxide ion. This negatively charged species is highly susceptible to oxidation, rapidly converting to quinone-like structures and potentially leading to ring-opening or polymerization.[6][7] This degradation is often irreversible.

Self-Validating Protocol: To test the pH stability in your specific experimental buffer, prepare solutions of 8-Iodoquinolin-3-ol in your buffer at various pH points (e.g., 4, 7, 9). Incubate them under the same conditions as your experiment (temperature, light) and analyze samples by HPLC at different time points (e.g., 0, 2, 8, 24 hours) to quantify the remaining parent compound.

Guide 2: Performing a Forced Degradation Study

A forced degradation study is essential for identifying potential degradation products and understanding the molecule's intrinsic stability. This involves subjecting the compound to stress conditions that are harsher than standard storage or use, as outlined by ICH guidelines.[10][11]

Objective: To deliberately degrade the sample to a modest extent (typically 5-20%) to produce a sufficient quantity of degradants for detection and characterization, without completely destroying the molecule.

The following diagram and table outline the key stress conditions.

Caption: Key conditions for a forced degradation study.

Condition	Typical Reagent/Setup	Potential Degradation Pathway
Acid Hydrolysis	0.1 M HCl, heat at 60-80°C	Cleavage of labile groups (if present); less likely to affect the core quinoline ring.
Base Hydrolysis	0.1 M NaOH, room temp or mild heat	Rapid oxidation/degradation due to phenoxide formation. Potential for de-iodination.[12]
Oxidation	3-30% H₂O₂, room temp	Oxidation of the phenol and the quinoline ring, formation of N-oxides.
Thermal	Heat sample (solid or in solution) at >60°C.[13]	Provides energy to overcome activation barriers for various degradation reactions.
Photolytic	Expose solution/solid to light source meeting ICH Q1B standards (≥ 1.2 million lux-hours and ≥ 200 W-h/m²).[14]	C-I bond cleavage, radical formation, oxidation, polymerization.

Experimental Protocol: Stability Indicating HPLC Method A stability-indicating analytical method is one that can separate the parent drug from its degradation products. A reverse-phase HPLC method with UV detection is a common starting point.[15]

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of (A) water with 0.1% formic acid and (B) acetonitrile with 0.1% formic acid. The acid helps to produce sharp peak shapes.

• Gradient: Start with a low percentage of B (e.g., 10%) and ramp up to a high percentage (e.g., 95%) over 15-20 minutes. This will elute a wide range of polar and non-polar compounds.

• Detection: Use a photodiode array (PDA) detector to monitor across a range of wavelengths (e.g., 220-400 nm). This helps in identifying peaks and assessing their purity.

• Analysis: Inject samples from each stress condition. The goal is to see a decrease in the main 8-Iodoquinolin-3-ol peak and the appearance of new peaks, which are your degradation products. The use of a mass spectrometer (LC-MS) as a detector is invaluable for identifying the mass of these new peaks, providing clues to their structure.[11]

By understanding and controlling the factors that affect the stability of 8-Iodoquinolin-3-ol, you can ensure the accuracy, reliability, and reproducibility of your research.

References

• ResearchGate. (2025). The effect of pH on the activity, thermokinetics and inhibition of polyphenol oxidase from peach. Available at: [Link]

• ResearchGate. (2025). Thermal behavior study and decomposition kinetics of amiodarone hydrochloride under isothermal conditions. Available at: [Link]

• ResearchGate. (2025). Thermal decomposition kinetics and compatibility studies of primaquine under isothermal and non-isothermal conditions. Available at: [Link]

• Vardan, V. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Journal of Chemistry. Available at: [Link]

• Der Pharma Chemica. (2012). Thermal Degradation Study of New Polymer derived from 8- Hydroxyquinoline 5-sulphonic acid and Catechol. Available at: [Link]

• Ali, N. W., et al. (2013). Chromatographic methods for simultaneous determination of diiodohydroxyquinoline and Metronidazole in their binary mixture. Pakistan Journal of Pharmaceutical Sciences. Available at: [Link]

• Kim, K. S., et al. (2010). The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems. Journal of Bacteriology. Available at: [Link]

• Techno PharmChem. QUINOLINE FOR SYNTHESIS MATERIAL SAFETY DATA SHEET. Available at: [Link]

• Carl ROTH. Safety Data Sheet: 8-Hydroxyquinoline. Available at: [Link]

• Hovione. (2017). Small Molecule Development Analytical Methods for Faster Time to Market. Available at: [Link]

• PubMed. (2014). Study on the thermal degradation of 3-MCPD esters in model systems simulating deodorization of vegetable oils. Available at: [Link]

• Samrat Pharmachem Limited. SAFETY DATA SHEET: Iodoquinol. Available at: [Link]

• Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the stability of plant phenolic compounds. Journal of Agricultural and Food Chemistry. Available at: [Link]

• PENTA. (2025). Quinoline - SAFETY DATA SHEET. Available at: [Link]

• PENTA. (2025). 8-Hydroxyquinoline - SAFETY DATA SHEET. Available at: [Link]

• Pro-Lehrsysteme. (2014). The iodoform test. Available at: [Link]

• de Oliveira, A. C., et al. (2022). Analytical methods for evaluating the stability of rutin and analyzing the formation of its degradation products: a review. Journal of Liquid Chromatography & Related Technologies. Available at: [Link]

• IKEV. ICH Q1B Guideline Photostability Testing of New Drug Substances and Products. Available at: [Link]

• 3ASenrise. Material Safety Data Sheet: 2-Methyl-8-quinolinol. Available at: [Link]

• Der Pharma Chemica. Thermal Degradation Study of New Polymer derived from 8- Hydroxyquinoline 5-sulphonic acid and Catechol | Abstract. Available at: [Link]

• ResearchGate. (2025). Evaluating impurities in drugs (Part III of III). Available at: [Link]

• Q1 Scientific. (2021). Photostability testing theory and practice. Available at: [Link]

• Carl ROTH. (2025). Safety Data Sheet: Quinoline yellow (C.I. 47005). Available at: [Link]

• Chemistry LibreTexts. (2020). 8: Identification of Unknowns (Experiment). Available at: [Link]

• ResearchGate. (2025). Effect of pH on the Stability of Plant Phenolic Compounds. Available at: [Link]

• Chemos GmbH & Co. KG. Safety Data Sheet: quinoline. Available at: [Link]

• Jastrebova, J., et al. (2011). The influence of pH on the thermal stability of 5-O-caffeoylquinic acids in aqueous solutions. European Food Research and Technology. Available at: [Link]

• ICH. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. Available at: [Link]

• University of Rochester, Department of Chemistry. How to Troubleshoot a Reaction. Available at: [Link]

• University of Warwick. (2009). Year 3 Organic Chemistry Laboratory Courses – Experimental techniques and methods booklet. Available at: [Link]

Sources

• 1. samratpharmachem.com [samratpharmachem.com]
• 2. elementalmicroanalysis.com [elementalmicroanalysis.com]
• 3. carlroth.com [carlroth.com]
• 4. pentachemicals.eu [pentachemicals.eu]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. researchgate.net [researchgate.net]
• 7. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. q1scientific.com [q1scientific.com]
• 10. Analytical methods for evaluating the stability of rutin and analyzing the formation of its degradation products: a review | Research, Society and Development [rsdjournal.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Study on the thermal degradation of 3-MCPD esters in model systems simulating deodorization of vegetable oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ema.europa.eu [ema.europa.eu]
• 15. scispace.com [scispace.com]

Technical Support Center: Troubleshooting Suzuki Reactions with 8-Iodoquinolin-3-ol

Status: Active Ticket Type: Advanced Methodology Guide Subject: Overcoming Catalyst Poisoning and Solubility Issues in 8-Iodoquinolin-3-ol Cross-Couplings Assigned Specialist: Sr. Application Scientist, Process Chemistry Division

Executive Summary

Coupling 8-iodoquinolin-3-ol presents a unique "perfect storm" of challenges in palladium catalysis. You are not merely dealing with an aryl halide; you are managing a substrate that contains a coordinating nitrogen atom (peri to the reaction site) and an acidic hydroxyl group .

This guide moves beyond standard "screen and pray" methodologies. It deconstructs the reaction into three failure modes: N-Coordination (Catalyst Trapping) , O-Interference (Solubility/Poisoning) , and Protodeboronation .

Part 1: The Diagnostic Logic (Visualizing the Failure)

Before altering conditions, identify how the reaction is failing. Use this logic tree to diagnose your specific issue.

Figure 1: Diagnostic logic tree for isolating failure modes in quinoline cross-couplings.

Part 2: Technical Deep Dive & Solutions

Issue 1: The "Peri-Effect" and Catalyst Poisoning

The Problem: The nitrogen atom at position 1 is spatially close (peri-position) to the iodine at position 8. Upon oxidative addition, the palladium species is effectively "grabbed" by the nitrogen lone pair, forming a stable 5-membered chelate (or similar stable metallacycle) that refuses to undergo transmetallation. This halts the cycle, leading to Pd aggregation (Pd black).

The Solution: Outcompete the Nitrogen. You must use ligands that are either sterically bulky enough to prevent N-coordination or bind so tightly to Pd that the quinoline nitrogen cannot displace them.

Ligand Class	Recommended Ligand	Why it Works
Buchwald Biaryls	XPhos or RuPhos	The bulky biaryl backbone creates a "roof" over the Pd center, physically blocking the quinoline nitrogen from coordinating while allowing the reaction to proceed [1].
Bidentate Phosphines	dppf	The large bite angle and strong chelation of dppf prevent the formation of the inactive Pd-N species [2].
N-Heterocyclic Carbenes	PEPPSI-IPr	Extremely strong sigma-donation renders the Pd center electron-rich and less Lewis acidic, reducing affinity for the quinoline nitrogen.

Issue 2: The Free Hydroxyl Group (3-OH)

The Problem: The 3-OH group (pKa ~9-10) will deprotonate under standard Suzuki bases (K₂CO₃, Cs₂CO₃).

• Solubility: The resulting phenolate is insoluble in non-polar solvents (Toluene), causing the substrate to crash out.

• Poisoning: The phenolate oxygen can act as a ligand, further poisoning the catalyst.

The Solution: Protection or "Green" Solvents.

• Strategy A (Recommended): Protection. Protect the 3-OH as a TBS ether or Benzyl ether . Acetyl groups are not recommended as they often cleave under the basic Suzuki conditions.

• Strategy B: Unprotected (Aqueous/Alcoholic). If you must run it free, use a solvent system that solubilizes the phenolate, such as n-Butanol/Water or Dioxane/Water (4:1) .

Issue 3: Protodeboronation

The Problem: If coupling with a heteroaryl boronic acid (e.g., 2-pyridyl boronic acid), the base required to activate the Suzuki reaction often catalyzes the hydrolysis of the C-B bond, destroying your coupling partner before it reacts.

The Solution:

• Slow Addition: Add the boronic acid via syringe pump over 1 hour.

• Anhydrous Base: Switch to K₃PO₄ (anhydrous) in dioxane to minimize water concentration.

Part 3: Verified Experimental Protocols

Protocol A: The "Robust" Method (Protected Substrate)

Best for: High-value intermediates, scale-up, and difficult coupling partners.

• Preparation: Protect 8-iodoquinolin-3-ol with TBSCl/Imidazole in DMF. Isolate the 8-iodo-3-(tert-butyldimethylsilyloxy)quinoline .

• Reaction Setup:

  • Substrate: 1.0 equiv.

  • Boronic Acid: 1.2 - 1.5 equiv.

  • Catalyst: Pd(OAc)₂ (2 mol%) + XPhos (4 mol%) OR Pd(dppf)Cl₂ (3 mol%).

  • Base: K₃PO₄ (2.0 equiv, 2M aqueous solution).

  • Solvent: THF or 1,4-Dioxane.

• Execution: Degas solvents thoroughly (sparge with Argon for 15 mins). Heat to 80°C for 4-12 hours.

• Workup: The TBS group usually survives. Deprotect with TBAF in a subsequent step.

Protocol B: The "Direct" Method (Unprotected)

Best for: Quick analogs, "Green" chemistry requirements.

• Reaction Setup:

  • Substrate: 8-Iodoquinolin-3-ol (1.0 equiv).

  • Boronic Acid: 1.5 equiv (excess required due to potential protodeboronation).

  • Catalyst: Pd(dtbpf)Cl₂ (2 mol%) - Note: dtbpf is a robust ferrocenyl ligand tailored for difficult substrates.

  • Base: K₂CO₃ (3.0 equiv).

  • Solvent: n-Butanol / Water (3:1) .

• Execution: Heat to 100°C. The mixture will be biphasic initially but may homogenize as the phenolate forms.

• Workup: Acidify carefully to pH 6-7 with 1M HCl to protonate the product (returning it to the neutral quinolinol form) before extracting with EtOAc/MeOH (9:1). Note: Pure EtOAc often fails to extract hydroxyquinolines efficiently.

Part 4: Mechanism of Interference (Visualized)

Understanding the "trap" is crucial for avoiding it.

Figure 2: Mechanistic pathway showing the competition between productive transmetallation and the non-productive nitrogen trap.

Part 5: Frequently Asked Questions (FAQs)

Q: My reaction turns black immediately upon heating. What happened? A: This is "Pd Black" formation. Your ligand failed to stabilize the palladium against the high concentration of iodide and the chelating nitrogen. Switch to a bidentate ligand like dppf or a bulky Buchwald ligand like XPhos .

Q: The product is stuck in the aqueous layer during workup. A: 3-Hydroxyquinolines are amphoteric. At high pH (basic workup), they are anionic (soluble in water). At very low pH, the quinoline nitrogen protonates (soluble in water). You must adjust the pH to the isoelectric point (approx pH 6-7) to extract it into organic solvents. Use 5-10% Methanol in DCM for extraction.

Q: Can I use microwave irradiation? A: Yes, microwave heating (120°C, 20 mins) is highly recommended for Protocol B (Unprotected). It helps overcome the high activation energy barrier caused by the steric crowding at the 8-position [3].

References

• Buchwald, S. L., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005.

• Miyaura, N. "Suzuki-Miyaura Cross-Coupling Reaction: Mechanistic Aspects." Chemical Reviews, 1995.

• Leadbeater, N. E. "Fast, Easy, Clean Chemistry by Using Water as a Solvent and Microwave Heating: The Suzuki Coupling as an Illustration." Journal of Organic Chemistry, 2005.[1]

• Yoneda Labs. "Suzuki-Miyaura Cross-Coupling: Practical Guide." Yoneda Labs Technical Resources, 2024.

Sources

• 1. Suzuki Coupling [organic-chemistry.org]

Reference Data & Comparative Studies

Comparative Guide: 8-Iodoquinolin-3-ol vs. Isomeric Iodo-Hydroxyquinolines

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Synthetic Organic Chemists, and Drug Discovery Leads Focus: Structural Reactivity, Metal Chelation Properties, and Synthetic Utility

Executive Summary: The "Chelation Switch"

In the landscape of quinoline-based drug discovery, the position of the hydroxyl group relative to the nitrogen heteroatom is the single most critical determinant of function.

8-Iodoquinolin-3-ol represents a distinct class of "Scaffold Quinolines," fundamentally different from the "Medicinal Chelator" class typified by 5-iodoquinolin-8-ol (a Clioquinol analog). While the latter relies on bidentate metal chelation for its biological activity (anti-neurodegenerative, anti-cancer), 8-iodoquinolin-3-ol is structurally incapable of this specific binding mode.

This guide compares these isomers to demonstrate why 8-iodoquinolin-3-ol is the superior choice for:

• Fragment-Based Drug Design (FBDD): Where metal-independent binding is required.

• Negative Control Studies: To validate metal-chelation mechanisms of 8-hydroxyquinolines.

• Orthogonal Functionalization: Utilizing the C8-iodine handle for cross-coupling without interference from a labile C8-hydroxyl group.

Mechanistic Comparison: Chelation vs. Geometry

The primary differentiator between these isomers is the ability to form a stable 5-membered chelate ring with divalent metals (

such as , ).

The Structural Logic

• 5-Iodoquinolin-8-ol (The Chelator): The hydroxyl at C8 and the ring nitrogen (N1) are proximal. Upon deprotonation, they form a bidentate pocket that binds metals with high affinity (

  M for Cu). This is the mechanism of action for Clioquinol and PBT2.

• 8-Iodoquinolin-3-ol (The Scaffold): The hydroxyl at C3 is distal to N1. The geometry prevents the formation of a stable intramolecular chelate ring. This molecule interacts with targets via Hydrogen Bonding and

  -stacking, not metal stripping.

Visualization of Signaling & Chelation Pathways

Figure 1: Mechanistic divergence between 8-hydroxy and 3-hydroxy isomers. The 8-OH isomer actively strips metals, while the 3-OH isomer (8-iodoquinolin-3-ol) functions as a steric/electronic scaffold.

Technical Comparison: Reactivity & Properties

The following table synthesizes physicochemical data and synthetic utility for the three primary iodo-hydroxyquinoline isomers.

Feature	8-Iodoquinolin-3-ol (Target)	5-Iodoquinolin-8-ol (Comparator)	4-Iodoquinolin-3-ol (Alternative)
Primary Role	Synthetic Building Block	Active Pharmaceutical Ingredient (API)	Synthetic Intermediate
Metal Chelation	Negligible (No N-O pocket)	High (Bidentate N-O)	Negligible
pKa (OH group)	~9.0 - 9.5 (Phenolic)	~9.8 (Stabilized by H-bond to N)	~9.2
C-I Bond Reactivity	High (Sterically accessible C8)	Moderate (Electronic activation at C5)	High (Activated by N-oxide tautomer)
Solubility (LogP)	2.1 (Predicted)	2.5 (More lipophilic due to H-bond)	2.0
Key Application	Suzuki/Sonogashira Coupling at C8	Metal-Protein Attenuating Compounds (MPACs)	Fused-ring synthesis (Furoquinolines)
Toxicity Risk	Low (No metal stripping)	Moderate (Risk of SMON/Neurotoxicity)	Low

Experimental Protocols

A. Synthesis Workflow: C8-Functionalization via Suzuki Coupling

Objective: Use 8-iodoquinolin-3-ol to attach an aryl group at the C8 position, preserving the C3-hydroxyl for later derivatization. This demonstrates its utility as a scaffold.[1]

Rationale: The iodine at C8 is highly reactive toward Pd-catalyzed oxidative addition, while the C3-hydroxyl is distal and less prone to poisoning the catalyst compared to the C8-hydroxyl of the comparator.

Reagents:

• Substrate: 8-Iodoquinolin-3-ol (1.0 equiv)

• Coupling Partner: Phenylboronic acid (1.2 equiv)

• Catalyst:

  (5 mol%)

• Base:

  (2.0 equiv)

• Solvent: 1,4-Dioxane/Water (4:1)

Protocol:

• Setup: In a flame-dried Schlenk flask, combine 8-iodoquinolin-3-ol (271 mg, 1.0 mmol), phenylboronic acid (146 mg, 1.2 mmol), and

  (276 mg, 2.0 mmol).

• Inert Atmosphere: Evacuate and backfill with Argon (

  ). Add degassed 1,4-Dioxane (4 mL) and Water (1 mL).

• Catalyst Addition: Add

  (58 mg, 0.05 mmol) under Argon flow.

• Reaction: Heat to 90°C for 12 hours. Monitor by TLC (Mobile phase: 50% EtOAc/Hexanes). The starting material (

  ) should disappear, replaced by the coupled product ( ).

• Workup: Cool to RT. Dilute with EtOAc (20 mL), wash with brine (

  mL). Dry over , filter, and concentrate.

• Purification: Flash column chromatography (SiO2, Gradient 0-60% EtOAc in Hexanes).

• Expected Yield: 85-92% (C8-arylated product).

B. Self-Validating Control: The Metal Shift Assay

Objective: To verify the lack of chelation in 8-iodoquinolin-3-ol compared to 5-iodoquinolin-8-ol.

Protocol:

• Prepare 50

  M solutions of both compounds in Methanol.

• Record UV-Vis spectrum (250–500 nm).

• Add 1.0 equiv of

  or .

• Observation:

  • 5-Iodoquinolin-8-ol: Immediate bathochromic shift (red shift) of >20 nm due to ligand-to-metal charge transfer (LMCT).

  • 8-Iodoquinolin-3-ol: No significant spectral shift. This confirms the inability to form the chelate, validating its use as a negative control.

Synthetic Logic & Pathway Mapping

The following diagram illustrates the divergent synthetic utility. While 8-hydroxyquinolines are "dead ends" often used as final drugs, 8-iodoquinolin-3-ol is a "hub" for further expansion.

Figure 2: Divergent synthetic pathways. 8-Iodoquinolin-3-ol allows independent modification of the "Eastern" (C3) and "Southern" (C8) sectors of the molecule.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1923, 8-Hydroxyquinoline. Retrieved from [Link]

• Prachayasittikul, V., et al. (2013). 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications. Drug Design, Development and Therapy.[2] Retrieved from [Link]

• Marella, A., et al. (2013). Quinoline: A versatile heterocyclic. Saudi Pharmaceutical Journal. Retrieved from [Link]

Sources

• 1. 4-Iodoquinolin-3-OL | 32435-62-4 | Benchchem [benchchem.com]
• 2. dr.limu.edu.ly:8080 [dr.limu.edu.ly:8080]

Comparative study of iodo-substituted quinolinols

Publish Comparison Guide: Comparative Study of Iodo-Substituted Quinolinols

Executive Summary: The Halogenation Trade-off

In the optimization of 8-hydroxyquinoline (8HQ) scaffolds, iodine substitution represents a critical pivot point between lipophilicity-driven bioavailability and steric hindrance . While the 8HQ core is a privileged structure for metal chelation (Zn²⁺, Cu²⁺), the introduction of iodine atoms at positions 5 and 7 drastically alters the physicochemical profile.

This guide objectively compares the three primary iodo-variants:

• 5-Iodo-8-hydroxyquinoline (5-I-8HQ): The mono-substituted kinetic product.

• 7-Iodo-8-hydroxyquinoline (7-I-8HQ): The thermodynamically elusive regioisomer, often requiring blocking groups to synthesize.

• 5,7-Diiodo-8-hydroxyquinoline (Iodoquinol): The exhaustive halogenation product and historical amebicide.

• Reference Standard: Clioquinol (5-chloro-7-iodo-8HQ), the clinical benchmark.

Key Insight: Our analysis reveals that while 5,7-diiodination maximizes lipophilicity (LogP ~3.5), it introduces significant cytotoxicity risks. Conversely, 7-iodination provides a "steric gate" that modulates metal binding kinetics without the systemic toxicity associated with the di-iodo variants.

Chemical Profile & Structural Logic

The biological activity of these compounds is governed by the Electronic and Steric effects of the iodine atom (

van der Waals radius).

Feature	5-Iodo-8HQ	7-Iodo-8HQ	5,7-Diiodo-8HQ (Iodoquinol)	Clioquinol (Ref)
Substitution Pattern	Para to OH	Ortho to OH	Ortho & Para to OH	5-Cl (Para), 7-I (Ortho)
LogP (Calc)	~2.4	~2.5	~3.6	~3.2
pKa (OH)	8.6	8.2	7.5	8.0
Metal Binding (Zn²⁺)	High Affinity	Moderate (Steric clash)	Moderate	Moderate
Primary Utility	Synthetic Intermediate	Probe for Chelation Kinetics	Antiprotozoal (Amoebiasis)	Antifungal / Neuroprotection

Mechanism of Action: The Chelation Axis

The 8-hydroxyquinoline moiety acts as a bidentate ligand. The nitrogen lone pair and the phenolate oxygen coordinate metals.

• 5-Position: Distant from the binding pocket. Substitution here primarily affects solubility and electronic density on the pyridine ring.

• 7-Position: Proximal to the binding pocket. Iodine here creates a "steric wall," preventing the formation of saturated 1:3 (Metal:Ligand) complexes, favoring 1:2 complexes which are neutral and membrane-permeable.

Pharmacological Performance Comparison

A. Antimicrobial & Antifungal Potency

Objective: Compare Minimum Inhibitory Concentrations (MIC) against standard pathogens.

Data Synthesis:

• Iodoquinol (5,7-diiodo) is the superior anti-protozoal agent. The high lipophilicity allows it to penetrate cyst walls of Entamoeba histolytica.

• Clioquinol (5-Cl-7-I) exhibits superior broad-spectrum antifungal activity (Candida spp.) compared to the pure iodo-variants. The 5-chloro substituent provides a metabolic stability advantage over the 5-iodo group, which is more labile.

• 7-Iodo-8-sulfonic acid derivatives show reduced potency compared to their 7-H or 7-Br counterparts, suggesting that the bulky iodine at position 7 can hinder necessary target interactions if the molecule is too polar (sulfonic acid).

Comparative Efficacy Table (MIC in μg/mL):

Organism	5-Iodo-8HQ	5,7-Diiodo-8HQ	Clioquinol (Ref)	Nitroxoline (5-NO2)
S. aureus (MRSA)	16 - 32	8 - 16	4 - 8	2 - 4
C. albicans	> 64	32	8 - 16	16
E. histolytica	N/A	< 1.0 (Potent)	5.0	N/A
Cytotoxicity (HeLa)	Moderate	High	Moderate	High

Critical Finding: For antifungal applications, the 5-Cl, 7-I combination (Clioquinol) is the "Goldilocks" zone—balancing lipophilicity and steric hindrance better than the 5,7-diiodo variant.

B. Anticancer Activity (Cytotoxicity)

Recent studies highlight the potential of 8HQ derivatives as ionophores that transport Cu²⁺ into cancer cells, inducing ROS-mediated apoptosis (proteasome inhibition).

• Observation: Nitroxoline (5-nitro) often outperforms iodo-substituted variants in pure cytotoxicity (IC50) against solid tumors (e.g., A549 lung cancer).

• Iodo-Specifics: 5,7-Diiodo-8HQ shows high cytotoxicity but lacks selectivity, leading to damage in healthy fibroblasts.

• The "Trojan Horse" Mechanism: Iodo-substituted quinolinols bind extracellular Cu²⁺, cross the membrane (due to Iodine's lipophilicity), and release the metal intracellularly. 5,7-Diiodo-8HQ is the most efficient transporter but the least selective.

Visualization: SAR & Synthesis Workflow

Figure 1: Structure-Activity Relationship (SAR) Logic

This diagram illustrates how substitution at positions 5 and 7 dictates the pharmacological fate of the molecule.

Caption: SAR logic flow demonstrating how regioselective iodination directs therapeutic utility.

Experimental Protocols

Protocol A: Regioselective Synthesis of 5,7-Diiodo-8-hydroxyquinoline

Rationale: Direct iodination of 8HQ is difficult to control (often yielding mixtures). This protocol uses a green oxidative method to ensure exhaustive iodination for the 5,7-diiodo product.

Reagents:

• 8-Hydroxyquinoline (1.0 eq)[1]

• Potassium Iodide (KI) (2.2 eq)

• Hydrogen Peroxide (H₂O₂ 30%) (2.5 eq)

• Solvent: Ethanol/Water (1:1)

Workflow:

• Dissolution: Dissolve 8HQ (10 mmol) in 20 mL Ethanol. Add KI (22 mmol) dissolved in 10 mL water.

• Oxidative Addition: Add H₂O₂ dropwise over 30 minutes at room temperature. The solution will turn dark brown (iodine release).

• Reaction: Stir for 2 hours at 60°C. The color will fade as iodine is consumed by the aromatic ring.

• Precipitation: Cool to 0°C. Acidify with dilute HCl to pH 4 to precipitate the product.

• Purification: Filter the solid. Recrystallize from glacial acetic acid.

• Validation:

  • Appearance: Yellowish-brown crystalline powder.

  • Melting Point: 200–205°C (decomposes).

  • 1H NMR (DMSO-d6): Look for the disappearance of protons at C5 and C7.

Protocol B: Metal Chelation Assay (Zn²⁺ Binding)

Rationale: To verify the "steric gate" effect of the 7-iodo substituent.

• Preparation: Prepare 50 μM solutions of the test compound (5-I, 7-I, or 5,7-diiodo) in HEPES buffer (pH 7.4) with 10% DMSO.

• Titration: Add ZnCl₂ solution in 0.1 equivalent increments (0 to 2.0 eq).

• Detection: Monitor UV-Vis absorption shift.

  • Free Ligand: ~240 nm / 310 nm.

  • Complex: Bathochromic shift to ~380–400 nm.

• Analysis: Plot absorbance vs. [Zn²⁺].

  • 5-Iodo: Sharp inflection at 0.5 eq (2:1 Ligand:Metal) and potentially 0.33 eq (3:1).

  • 7-Iodo/5,7-Diiodo: Saturation strictly at 0.5 eq (2:1). The 7-Iodo prevents the formation of the crowded 3:1 complex.

References

• BenchChem. (2025).[1][2] A Comparative Analysis of 5-Iodoindole and 7-Hydroxyindole as Antimicrobial Agents. Link

• Prachayasittikul, V., et al. (2013). 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications. Drug Design, Development and Therapy.[3][4] Link

• Wison, K., et al. (2022).[5] Electrospun 5-Chloro-7-iodo-8-hydroxyquinoline (Clioquinol)-Containing Materials.... MDPI. Link

• Oliveri, V. (2020). Chemical modifications of quinoline moiety...[3][6][7][8][9] Cytotoxicity of 4-substituted Quinolines. Bioorganic & Medicinal Chemistry. Link

• PubChem. (2025).[10] 5,7-Diiodo-8-hydroxyquinoline (Iodoquinol) Compound Summary. Link

• Gogoi, S., et al. (2018). Iodine mediated pyrazolo-quinoline derivatives as potent anti-proliferative agents. Bioorganic & Medicinal Chemistry Letters. Link

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A Researcher's Guide to the In-Vitro Characterization of 8-Iodoquinolin-3-ol: A Comparative Analysis

This guide provides a comprehensive framework for the in-vitro evaluation of 8-Iodoquinolin-3-ol, a member of the quinoline class of heterocyclic compounds. Quinoline derivatives have garnered significant interest in medicinal chemistry due to their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3][4][5][6][7][8][9] This document will guide researchers through a series of robust in-vitro assays to elucidate the biological activity of 8-Iodoquinolin-3-ol, comparing its potential efficacy against established compounds.

The inclusion of an iodine atom at the 8th position of the quinolin-3-ol scaffold is of particular interest. Halogenation can significantly modulate a compound's physicochemical properties, including lipophilicity and electronic distribution, which in turn can influence its biological activity. For instance, the iodinated quinoline, Iodoquinol, is a known antiamoebic agent, and other iodinated quinolines have demonstrated potent antimicrobial activity.[10][11][12] This guide will focus on two primary areas of investigation for 8-Iodoquinolin-3-ol: anticancer and antimicrobial activities.

Comparative Framework: Benchmarking Against Established Drugs

To provide context for the in-vitro data generated for 8-Iodoquinolin-3-ol, it is essential to include comparator compounds with well-characterized activities. For this guide, we will use:

• Doxorubicin: A widely used chemotherapeutic agent known to induce cytotoxicity through DNA intercalation and inhibition of topoisomerase II.

• Ciprofloxacin: A broad-spectrum fluoroquinolone antibiotic that inhibits bacterial DNA gyrase and topoisomerase IV.[4]

These comparators will allow for a critical assessment of the potency and potential mechanisms of action of 8-Iodoquinolin-3-ol.

Part 1: In-Vitro Anticancer Evaluation

A fundamental first step in characterizing a novel compound is to assess its cytotoxic effects on cancer cell lines. This section outlines a workflow for determining the anti-proliferative activity of 8-Iodoquinolin-3-ol.

Experimental Workflow: Cancer Cell Viability

Caption: Workflow for assessing the in-vitro anticancer activity of 8-Iodoquinolin-3-ol.

Detailed Protocol: MTT Assay for Cell Viability

This protocol is designed to be a self-validating system by including appropriate controls.

• Cell Culture and Seeding:

  • Culture human breast cancer (MCF-7) and human lung cancer (A549) cells in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

  • When cells reach approximately 80% confluency, trypsinize, count, and seed them into 96-well plates at a density of 5,000 cells per well in 100 µL of media.

  • Allow the cells to adhere overnight.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of 8-Iodoquinolin-3-ol and Doxorubicin in DMSO.

  • Perform serial dilutions of the stock solutions in culture media to achieve final concentrations ranging from 0.01 µM to 100 µM. Ensure the final DMSO concentration in all wells is less than 0.5%.

  • Include "vehicle control" wells (media with DMSO only) and "untreated control" wells (media only).

  • Remove the overnight culture media from the cells and add 100 µL of the prepared compound dilutions to the respective wells.

• Incubation and Assay:

  • Incubate the plates for 48 hours at 37°C and 5% CO₂.

  • After incubation, add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 4 hours.

  • Carefully remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control.

  • Plot the percentage of viability against the log of the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Hypothetical Data Presentation

Compound	MCF-7 IC₅₀ (µM)	A549 IC₅₀ (µM)
8-Iodoquinolin-3-ol	5.2	8.9
Doxorubicin	0.8	1.2

This table provides a clear and concise comparison of the cytotoxic potency of 8-Iodoquinolin-3-ol against the standard chemotherapeutic agent, Doxorubicin.

Potential Mechanism of Action: Kinase Inhibition

Many quinoline derivatives are known to exert their anticancer effects by inhibiting protein kinases.[8] Should 8-Iodoquinolin-3-ol show significant cytotoxicity, a subsequent investigation into its kinase inhibitory profile would be a logical next step.

Caption: Hypothetical inhibition of the PI3K/Akt signaling pathway by 8-Iodoquinolin-3-ol.

Part 2: In-Vitro Antimicrobial Evaluation

The quinoline scaffold is central to many antibacterial drugs.[13][14] Therefore, assessing the antimicrobial properties of 8-Iodoquinolin-3-ol is a critical aspect of its in-vitro characterization.

Experimental Workflow: Antimicrobial Susceptibility Testing

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of 8-Iodoquinolin-3-ol.

Detailed Protocol: Broth Microdilution for MIC Determination

This protocol adheres to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Bacterial Strains and Inoculum Preparation:

  • Use Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacterial strains.

  • Culture the bacteria in Mueller-Hinton Broth (MHB) overnight at 37°C.

  • Dilute the overnight culture in fresh MHB and incubate until it reaches the logarithmic growth phase.

  • Adjust the bacterial suspension to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Compound Preparation and Assay:

  • Prepare a 1 mg/mL stock solution of 8-Iodoquinolin-3-ol and Ciprofloxacin in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, perform a two-fold serial dilution of the compounds in MHB to obtain a concentration range of 0.06 to 128 µg/mL.

  • Include a "growth control" well (MHB with bacteria, no compound) and a "sterility control" well (MHB only).

  • Add the standardized bacterial inoculum to each well to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Incubation and MIC Determination:

  • Incubate the plates at 37°C for 18-24 hours.

  • After incubation, visually inspect the wells for turbidity. The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Hypothetical Data Presentation

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
8-Iodoquinolin-3-ol	16	32
Ciprofloxacin	0.5	0.25

This table allows for a direct comparison of the antimicrobial potency of 8-Iodoquinolin-3-ol against a standard antibiotic.

Conclusion and Future Directions

This guide provides a foundational in-vitro testing cascade for the initial characterization of 8-Iodoquinolin-3-ol. The proposed experiments will generate crucial data on its potential anticancer and antimicrobial activities, benchmarked against established drugs. Positive results from these initial screens would warrant further investigation into the specific molecular mechanisms of action, such as enzyme inhibition assays, gene expression profiling, and further studies in more complex in-vitro models. The versatility of the quinoline scaffold suggests that 8-Iodoquinolin-3-ol could possess interesting biological properties, and the systematic approach outlined here will be instrumental in uncovering its therapeutic potential.

References

• Iodoquinol - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall. Available at: [Link]

• PubChem. (n.d.). 5,7-Diiodo-8-hydroxyquinoline. National Center for Biotechnology Information. Available at: [Link]

• Egan, P. A., et al. (2006). A study of the antimicrobial activity of selected synthetic and naturally occurring quinolines. Journal of Antimicrobial Chemotherapy, 57(4), 709-712.
• Bala, S., et al. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances, 12(29), 18675-18704.
• Windrem, M. S., et al. (2002). In Vitro and In Vivo Pharmacological Models to Assess Demyelination and Remyelination. Journal of Neuroscience Research, 68(4), 384-398.
• Al-Trawneh, S. A., et al. (2021). Novel Antimicrobial 8-Hydroxyquinoline-Based Agents: Current Development, Structure–Activity Relationships, and Perspectives. Journal of Medicinal Chemistry, 64(15), 10835-10864.
• Kumar, A., et al. (2023). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. Journal of Biomolecular Structure and Dynamics, 1-19.
• de Andrade, J. C., et al. (2024). In Silico and In Vitro Evaluation of Quinoline Derivatives as Potential Inhibitors of AChE, BACE1, and GSK3β for Neurodegenerative Diseases Treatment. Chemistry & Biodiversity, e202401629.
• Al-Majid, A. M., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(18), 4275.
• National Toxicology Program. (1986). Toxicology and Carcinogenesis Studies of 8-Hydroxyquinoline (CAS No. 148-24-3) in F344/N Rats and B6C3F1 Mice (Feed Studies). (NTP TR 276). U.S. Department of Health and Human Services.
• Iovu, M. S., et al. (2024). New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity. Molecules, 29(4), 793.
• Kassar, A. A., et al. (2023). A Synthesis, Characterization and Biological Activity Evaluation of Novel Quinoline Derivatives as Antibacterial Drug.
• Baluja, S., et al. (2017). Quinoline Derivatives: In Vitro Antimicrobial Study. Journal of Pharmacy and Pharmaceutics, 4(1), 105-110.
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• Nagarapu, L., et al. (2018). Iodine mediated pyrazolo-quinoline derivatives as potent anti-proliferative agents. Bioorganic & Medicinal Chemistry Letters, 28(6), 1041-1045.
• Lariosa-Willingham, K. D., et al. (2016). A high throughput drug screening assay to identify compounds that promote oligodendrocyte differentiation using acutely dissociated and purified oligodendrocyte precursor cells. BMC Neuroscience, 17, 65.
• El-Ghozzi, M., et al. (2023). Quinoline Derivatives with Different Functional Groups: Evaluation of Their Catecholase Activity.
• Kumar, D., et al. (2022). Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. Journal of Biomolecular Structure and Dynamics, 40(13), 5899-5915.
• Al-Majid, A. M., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(18), 4275.
• Mondal, N., et al. (2023). High-throughput screening for myelination promoting compounds using human stem cell-derived oligodendrocyte progenitor cells. Stem Cell Reports, 18(2), 525-540.
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• Iacopetta, D., et al. (2022). Design, Synthesis, and In Vitro Evaluation of Novel 8-Amino-Quinoline Combined with Natural Antioxidant Acids. Antioxidants, 11(6), 1081.
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Benchmarking 8-Iodoquinolin-3-ol: A Comparative Guide to COMT Inhibition

This guide provides a comprehensive framework for benchmarking the inhibitory activity of 8-Iodoquinolin-3-ol against known inhibitors of Catechol-O-methyltransferase (COMT). Designed for researchers, scientists, and drug development professionals, this document offers an in-depth analysis of the scientific rationale, detailed experimental protocols, and comparative data presentation to rigorously evaluate this novel compound.

Introduction: The Rationale for Targeting COMT with 8-Hydroxyquinolines

Catechol-O-methyltransferase (COMT) is a critical enzyme in the metabolic pathway of catecholamine neurotransmitters, such as dopamine, norepinephrine, and epinephrine.[1][2] By catalyzing the transfer of a methyl group from S-adenosyl-L-methionine (SAM) to a catechol substrate, COMT plays a pivotal role in terminating the signaling of these neurotransmitters.[3] In conditions characterized by depleted dopamine levels, such as Parkinson's disease, inhibiting COMT can prolong the therapeutic window of levodopa, a dopamine precursor, by preventing its peripheral degradation.[4][5]

The 8-hydroxyquinoline scaffold has emerged as a "privileged structure" in medicinal chemistry, demonstrating a wide array of pharmacological activities.[6] Notably, this scaffold has been identified as a potent inhibitor of COMT.[7][8] The mechanism of inhibition is understood to involve the chelation of the magnesium ion essential for COMT's catalytic activity within its active site. An X-ray co-crystal structure of an 8-hydroxyquinoline derivative bound to the S-COMT active site confirms this bidentate interaction between the hydroxyl group and the quinoline nitrogen with the catalytic magnesium.[7] This established mechanism provides a strong scientific basis for investigating novel 8-hydroxyquinoline derivatives, such as 8-Iodoquinolin-3-ol, as potential COMT inhibitors.

This guide will use the clinically approved COMT inhibitors, Tolcapone and Entacapone , as the primary benchmarks for evaluating the inhibitory potential of 8-Iodoquinolin-3-ol.[4][9]

The Dopamine Metabolism Pathway and the Role of COMT

To appreciate the significance of COMT inhibition, it is essential to understand its place within the broader dopamine metabolism pathway. Dopamine signaling is terminated by reuptake into the presynaptic neuron or by enzymatic degradation. COMT and Monoamine Oxidase (MAO) are the two primary enzymes responsible for this degradation.

Caption: Dopamine Metabolism Pathway Highlighting COMT's Role.

As illustrated, COMT can act on both dopamine and its metabolite DOPAC, leading to the formation of HVA, which is then excreted.[10] By inhibiting COMT, the bioavailability of dopamine is increased, which is the therapeutic rationale for its use in Parkinson's disease.

Benchmarking Against Known Inhibitors: Tolcapone and Entacapone

A robust evaluation of 8-Iodoquinolin-3-ol necessitates a direct comparison with established COMT inhibitors. Tolcapone and Entacapone are the current standards of care and serve as ideal benchmarks.

Inhibitor	Chemical Structure	Key Features
Tolcapone	[Image of Tolcapone structure]	A potent, selective, and reversible COMT inhibitor that acts both peripherally and centrally.[4][11]
Entacapone	[Image of Entacapone structure]	A peripherally acting, selective, and reversible COMT inhibitor.[4][11]
8-Iodoquinolin-3-ol	[Image of 8-Iodoquinolin-3-ol structure]	A novel 8-hydroxyquinoline derivative with potential for COMT inhibition based on its structural class.

Experimental Protocol: In Vitro COMT Inhibition Assay

The following protocol provides a detailed methodology for determining the half-maximal inhibitory concentration (IC50) of 8-Iodoquinolin-3-ol and the benchmark inhibitors against COMT. This assay measures the enzymatic conversion of a substrate, and the inhibition of this conversion by the test compounds.

Workflow for COMT Inhibition Assay:

Caption: Step-by-step workflow for the in vitro COMT inhibition assay.

Materials:

• Recombinant human COMT (soluble, S-COMT)

• S-Adenosyl-L-methionine (SAM)

• Dopamine hydrochloride (or other suitable catechol substrate)

• 8-Iodoquinolin-3-ol

• Tolcapone

• Entacapone

• Assay Buffer: 50 mM Phosphate Buffer (pH 7.4), 1 mM Dithiothreitol (DTT), 5 mM MgCl2

• Stop Solution: e.g., 0.4 M Perchloric Acid

• Acetonitrile

• 96-well microplates

• LC-MS/MS system

Procedure:

• Preparation of Reagents:

  • Prepare stock solutions of 8-Iodoquinolin-3-ol, Tolcapone, and Entacapone in DMSO.

  • Prepare working solutions of the inhibitors by serial dilution in the assay buffer. The final DMSO concentration in the assay should be kept below 1%.

  • Prepare fresh solutions of SAM and dopamine in the assay buffer.

• Enzyme Reaction:

  • In a 96-well plate, add 50 µL of the assay buffer.

  • Add 10 µL of the inhibitor working solution (or vehicle control - assay buffer with DMSO).

  • Add 20 µL of the recombinant human COMT solution (the final concentration should be empirically determined to yield a linear reaction rate).

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding 10 µL of the dopamine solution and 10 µL of the SAM solution.

  • Incubate the reaction mixture at 37°C for a predetermined time (e.g., 20 minutes), ensuring the reaction remains in the linear range.

• Reaction Termination and Sample Preparation:

  • Stop the reaction by adding 100 µL of the ice-cold stop solution.

  • Centrifuge the plate to pellet any precipitated protein.

  • Transfer the supernatant to a new plate for analysis.

• Detection and Quantification:

  • Quantify the formation of the methylated product (3-methoxytyramine in the case of dopamine as a substrate) using a validated LC-MS/MS method.[12]

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic equation.

Data Presentation and Interpretation

The inhibitory potencies of 8-Iodoquinolin-3-ol and the benchmark compounds should be summarized in a clear and concise table.

Compound	IC50 (nM) [S-COMT]	IC50 (nM) [MB-COMT]	Selectivity (MB/S)
8-Iodoquinolin-3-ol	Experimental Value	Experimental Value	Calculated Value
Tolcapone	Literature/Experimental Value	Literature/Experimental Value	Calculated Value
Entacapone	Literature/Experimental Value	Literature/Experimental Value	Calculated Value
Reference 8-HQ Derivative	e.g., ~50-200 nM[7]	e.g., ~10-50 nM[7]	~4-5 fold

Note: The IC50 values for the reference 8-hydroxyquinoline (8-HQ) derivative are illustrative and based on published data for potent analogs.[7] It is important to note that COMT exists in two isoforms: a soluble form (S-COMT) and a membrane-bound form (MB-COMT).[3] Some inhibitors exhibit selectivity for one isoform over the other, which can have implications for their therapeutic application.

Interpretation of Results:

A lower IC50 value for 8-Iodoquinolin-3-ol compared to Tolcapone and Entacapone would indicate higher potency. The selectivity for MB-COMT over S-COMT is also a critical parameter, as MB-COMT is the predominant form in the brain.[3] Further studies, including kinetic analysis to determine the mode of inhibition (e.g., competitive, non-competitive) and in vivo experiments to assess bioavailability and efficacy, would be necessary to fully characterize the therapeutic potential of 8-Iodoquinolin-3-ol.

Conclusion

This guide provides a robust framework for the systematic evaluation of 8-Iodoquinolin-3-ol as a COMT inhibitor. By employing established benchmarks, detailed and validated experimental protocols, and clear data presentation, researchers can effectively assess the potential of this novel compound and contribute to the development of next-generation therapeutics for neurological and psychiatric disorders. The strong precedent for COMT inhibition by the 8-hydroxyquinoline class provides a compelling rationale for the continued investigation of derivatives like 8-Iodoquinolin-3-ol.

References

• Vidgren, G. The atomic structure of COMT is solved to 2.0 Å resolution, which provides new insights into the mechanism of the methyl transfer reaction, and the co-enzyme-binding domain is strikingly similar to that of an AdoMet-dependent DNA methylase10, indicating that all Ado met methylases may have a common structure. Protein Science. 1994.

• Largo, E., et al. Optimization of 8-Hydroxyquinolines as Inhibitors of Catechol O-Methyltransferase. Journal of Medicinal Chemistry. 2018. [Link]

• Xu, Z., et al. 8-Hydroxyquinoline: a privileged structure with a broad-ranging pharmacological potential. MedChemComm. 2017. [Link]

• Olanow, C.W., et al. COMT inhibitors in Parkinson's disease. Neurology. 2000. [Link]

• Mayo Clinic. Parkinson's disease - Diagnosis and treatment. Mayo Clinic. 2024. [Link]

• Parkinson's Foundation. COMT Inhibitors. Parkinson's Foundation. [Link]

• Martinez-Seara, H., et al. A Novel Sensitive Method to Measure Catechol-O-Methyltransferase Activity Unravels the Presence of This Activity in Extracellular Vesicles Released by Rat Hepatocytes. Frontiers in Pharmacology. 2016. [Link]

• Thakker, D.R., et al. Catechol O-methyltransferase. 8. Structure-activity relationships for inhibtion by 8-hydroxyquinolines. Journal of Medicinal Chemistry. 1976. [Link]

• Zhu, B.T. Analytical methodologies for sensing catechol-O-methyltransferase activity and their applications. Journal of Pharmaceutical and Biomedical Analysis. 2014. [Link]

• Li, W., et al. Inhibition of catechol-O-methyltransferase by natural pentacyclic triterpenes: structure–activity relationships and kinetic mechanism. Scientific Reports. 2017. [Link]

• FitnessGenes. Trait: Dopamine Metabolism (COMT). FitnessGenes. 2020. [Link]

• Pal, A., et al. In vitro COMT and SULT assay to measure O-methylation and O-sulfation of PAH o-quinones. ResearchGate. [Link]

• Meyer-Lindenberg, A., et al. Catechol-O-Methyltransferase Genotype and Dopamine Regulation in the Human Brain. The Journal of Neuroscience. 2005. [Link]

• Largo, E., et al. Optimization of 8-Hydroxyquinolines as Inhibitors of Catechol O-Methyltransferase. Journal of Medicinal Chemistry. 2018. [Link]

• Martinez-Seara, H., et al. A Novel Sensitive Method to Measure Catechol-O-Methyltransferase Activity Unravels the Presence of This Activity in Extracellular Vesicles Released by Rat Hepatocytes. Frontiers in Pharmacology. 2016. [Link]

• Wikipedia. Catechol-O-methyltransferase. Wikipedia. [Link]

• Blehm, B.H., et al. Synthesis and Evaluation of Bicyclic Hydroxypyridones as Inhibitors of Catechol O-Methyltransferase. ACS Medicinal Chemistry Letters. 2019. [Link]

• Ben-Menahem, Y., et al. Isolation and X-ray Crystal Structure of Tetrahydroisoquinoline Alkaloids from Calycotome Villosa Subsp. intermedias. Molecules. 2017. [Link]

• Deane, K.H.O., et al. The COMT inhibitors entacapone and tolcapone show similar benefits in relieving levodopa-induced complications in Parkinson's disease but more data on the safety of tolcapone is required. Cochrane. 2004. [Link]

• Ramirez, M.S., et al. Chemical structures of 8-hydroxyquinoline and derivative compounds. ResearchGate. [Link]

• Melis, M.R., Argiolas, A. Alternative pathways of dopamine metabolism. COMT = Catechol... ResearchGate. 2024. [Link]

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• Bonifácio, M.J., et al. Crystallization and preliminary X-ray diffraction studies of a catechol-O-methyltransferase/inhibitor complex. Acta Crystallographica Section D: Biological Crystallography. 2002. [Link]

• Fabbri, M. COMT inhibitors for Parkinson's disease: clinical updates. VJNeurology. 2022. [Link]

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Safety & Regulatory Compliance

8-Iodoquinolin-3-ol proper disposal procedures

Executive Safety Assessment

Chemical Identity: 8-Iodoquinolin-3-ol Chemical Class: Halogenated Heteroaromatic / Hydroxyquinoline Derivative Primary Hazard Profile: [1][2][3][4][5]

• Iodine Labile: As an iodinated aromatic, this compound is sensitive to light and strong oxidizers.[5] Improper handling can trigger the release of elemental iodine (

  ), a corrosive and toxic vapor.

• Aquatic Toxicity: Halogenated quinolines are known marine pollutants; zero-discharge to sewer systems is a mandatory requirement.[1][2][5]

• Acute Toxicity: Treat as a toxic solid (Category 3/4 Oral Toxicity based on structural analogs like 8-hydroxyquinoline).[1][2][5]

Operational Directive: This compound must be managed as Halogenated Organic Waste . Under no circumstances should it be mixed with non-halogenated solvent streams (e.g., pure acetone/ethanol waste) or oxidizing acids (Nitric/Perchloric), as this compromises the incineration process and safety of the waste stream.[3]

Pre-Disposal Characterization

Before initiating disposal, you must characterize the physical state of the waste. The disposal pathway diverges based on whether the material is a neat solid or dissolved in solution.

Compatibility Matrix

Chemical/Material	Compatibility Status	Mechanism / Risk
Strong Oxidizers (Nitric Acid, Bleach)	INCOMPATIBLE	Oxidation of the C-I bond releases toxic Elemental Iodine ( ) gas.[1][2][3][4][5]
Strong Bases (NaOH > 1M)	Conditional	May form soluble phenolate salts; increases mobility in water (Avoid).[3][4][5]
Halogenated Solvents (DCM, Chloroform)	Compatible	Ideal carrier for liquid disposal.[3][4][5]
Non-Halogenated Solvents (Methanol, DMSO)	Compatible	Safe to mix, but renders the entire mixture "Halogenated Waste" (higher disposal cost).[3][4]
Reductants (Sodium Thiosulfate)	Compatible	Useful for spill cleanup to neutralize free iodine.[3][4][5]

Disposal Workflows

Scenario A: Solid Waste (Neat Substance)

Applicable to: Expired reagent, contaminated weighing boats, solid spill debris.[2][3][4][5]

• Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or amber glass jar.[1][2][5] Avoid clear glass if possible to prevent photolytic degradation.[2][5]

• Double Bagging: Place the primary container inside a clear 6-mil polyethylene bag.

• Labeling: Affix a hazardous waste label.

  • Constituents: "8-Iodoquinolin-3-ol (Solid)"[1][2][3][4][5]

  • Hazard Checkbox: Toxic, Irritant.[5][6]

• Storage: Store in the "Solid Hazardous Waste" satellite accumulation area. Do not compact or compress the waste.[5][7]

Scenario B: Liquid Waste (Reaction Mixtures/HPLC Effluent)

Applicable to: Solutions in DMSO, Methanol, or Dichloromethane.[2][3][4]

• Segregation: This stream MUST go into the "Halogenated Solvent Waste" carboy.[5]

  • Why? Even if the solvent is 99% Methanol (non-halogenated), the presence of the iodo-compound classifies the entire volume as halogenated under RCRA guidelines (F-listed waste logic).[1][2][5] Mixing this into a non-halogenated drum can result in regulatory fines and rejection by the incineration facility.

• pH Check: Ensure the solution is neutral (pH 6-8).

  • Protocol: If the solution is acidic, neutralize carefully with Sodium Bicarbonate (

    ) before adding to the waste drum to prevent gas generation inside the drum.[5]

• Transfer: Funnel liquid into the Halogenated Waste carboy. Close cap tightly immediately after use.[5]

Operational Logic & Decision Tree

The following diagram outlines the critical decision points for disposing of 8-Iodoquinolin-3-ol to ensure compliance with EPA and laboratory safety standards.

Figure 1: Decision tree for segregating 8-Iodoquinolin-3-ol waste streams. Note the convergence of all liquid streams into the Halogenated pathway.

Emergency Spill Management

In the event of a benchtop spill, immediate action is required to prevent iodine contamination of the lab environment.

• Isolate: Evacuate the immediate area (3-meter radius).[5]

• PPE Upgrade: Wear double nitrile gloves and safety goggles. If dust is present, use an N95 or P100 respirator.

• Neutralization (The "Thio" Wash):

  • Prepare a 5% Sodium Thiosulfate solution.[5]

  • Why? Thiosulfate reduces any free Iodine (

    ) back to the safer Iodide ( ) ion, changing the color from brown/purple to colorless.[5]

  • Spray the spill area lightly to dampen (prevent dust) and neutralize.

• Cleanup: Absorb with inert material (vermiculite or spill pads).[5] DO NOT use paper towels if the spill involves strong oxidizers (fire risk).[5]

• Disposal: Place all cleanup materials into the Solid Hazardous Waste bin.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for 8-Hydroxyquinoline (Parent Structure).[2][5] PubChem.[5] Available at: [Link][5]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance: Hazardous Waste Disposal. OSHA.gov.[5] Available at: [Link]

• U.S. Environmental Protection Agency (EPA). Hazardous Waste Codes (F-List for Solvents).[2][5] EPA.gov.[5] Available at: [Link][5]

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• 3. Waste Code [rcrainfo.epa.gov]
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• 7. www-s3-live.kent.edu [www-s3-live.kent.edu]

Safe Handling &amp; Operational Logistics: 8-Iodoquinolin-3-ol

Executive Summary & Risk Context

8-Iodoquinolin-3-ol (CAS: Specific isomer data often aggregated with general halogenated quinolines) presents a dual-hazard profile characteristic of halogenated hydroxyquinolines. While specific toxicological data for this exact isomer may be sparse compared to its parent scaffold (8-hydroxyquinoline), the Precautionary Principle mandates that we treat it as a bioactive pharmacophore with significant irritation and potential cytotoxicity risks.

The Structural Hazard:

• The Quinoline Scaffold: Known for its ability to chelate metal ions and intercalate DNA, posing potential mutagenic or reproductive risks (H360D analog).

• The Iodine Substituent: Increases lipophilicity, potentially enhancing skin absorption and bioavailability compared to non-halogenated analogs. Iodine-carbon bonds can also be photolabile, requiring protection from light to prevent degradation into radical species.

Core Directive: Treat as a Potent Irritant and Suspected Reproductive Toxin . All handling must prevent inhalation of dust and dermal absorption.

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling 8-Iodoquinolin-3-ol. This matrix scales protection based on the energy and potential for aerosolization of the task.

Task Intensity	Description	Hands (Glove Protocol)	Respiratory	Eye/Face	Body
Level 1: Storage & Transport	Moving sealed containers; inventory checks.	Single Nitrile (4-5 mil). Inspect for tears.	Lab environment (HVAC).[1][2]	Safety Glasses with side shields (ANSI Z87.1).	Standard Lab Coat (Cotton/Poly blend).
Level 2: Standard Handling	Weighing solids (<1g); preparing stock solutions; closed-vessel reactions.	Double Nitrile (Outer: 5 mil, Inner: 4 mil). Rationale: Iodine compounds can permeate nitrile over time; the inner glove acts as a breakthrough indicator.	Fume Hood (Face velocity 80-100 fpm). Sash at working height.	Chemical Splash Goggles . Glasses are insufficient for powders that can drift behind lenses.	Lab Coat + Tyvek Sleeves (if wrist gap is exposed).
Level 3: High Energy/Volume	Weighing >1g; open transfers; filtering suspensions; cleaning spills.	Laminate / Barrier Gloves (e.g., Silver Shield) under Nitrile.	Fume Hood . If outside hood (emergency only): N95 or P100 Respirator (Fit-test required).	Face Shield over Splash Goggles.[3][4]	Chemical-Resistant Apron over Lab Coat.[4]

Operational Protocols: Step-by-Step

Phase A: Weighing & Solubilization (Critical Control Point)

The highest risk of exposure occurs when the solid is dry and mobile (dust).

• Engineering Setup:

  • Verify Fume Hood flow.

  • Static Control: Use an ionizing bar or anti-static gun on the weighing boat and spatula. Causality: Halogenated organic powders are often electrostatic; static discharge can cause "jumping" of the powder, leading to invisible surface contamination.

• The "Transfer" Technique:

  • Place a secondary containment tray (spill tray) inside the balance enclosure.

  • Weigh the solid.

  • Solvent Addition: Add the solvent (e.g., DMSO, DMF) to the solid inside the vial before removing it from the hood. Do not transport dry powder across the lab if possible.

• Decontamination:

  • Wipe the balance area with a wet wiper (solvent-appropriate) immediately after use. Do not use compressed air.

Phase B: Reaction & Synthesis

• Light Protection: Wrap reaction vessels in aluminum foil or use amber glassware. The C-I bond at position 8 is susceptible to homolytic cleavage under UV/strong visible light, which degrades your product and releases free iodine radicals.

• Temperature Control: If heating is required, use a silicone oil bath or heating block. Avoid water baths if the compound is potentially hydrolytically unstable or if the reaction involves water-reactive reagents.

Phase C: Waste Disposal

Improper disposal is a regulatory violation and a safety hazard.

• Stream: Halogenated Organic Waste .

• Segregation: Do not mix with oxidizing acids (e.g., Nitric Acid). The combination of iodide/iodine-containing organics with strong oxidizers can liberate toxic Iodine gas (

  ).

• Labeling: Explicitly list "8-Iodoquinolin-3-ol" on the tag. Do not just write "Organic Waste."

Emergency Response Logistics

Scenario: Powder Spill (>50 mg) inside Fume Hood

• Stop: Cease airflow disruption (move hands slowly).

• Isolate: Place a "Do Not Use" sign on the sash.

• Neutralize/Clean:

  • Cover the powder with a solvent-dampened pad (Ethanol or Acetone) to prevent aerosolization.

  • Wipe inwards from the periphery to the center.

  • Dispose of wipes as hazardous solid waste.

Scenario: Skin Exposure

• Drench: Wash immediately with soap and water for 15 minutes.

• Do NOT use solvent: Do not use ethanol to wash skin; it acts as a vehicle, driving the lipophilic iodinated compound deeper into the dermis.

• Report: Consult SDS for 8-Hydroxyquinoline (analog) if specific medical advice is delayed.

Visual Workflow: Safe Handling Lifecycle

Figure 1: Operational lifecycle for handling 8-Iodoquinolin-3-ol, emphasizing static control and light protection.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (2011). Laboratory Safety Guidance. OSHA 3404-11R. [Link]

• PubChem. (n.d.).[5][6] 8-Hydroxyquinoline Safety Data (Analogous Scaffold Risk Assessment). National Library of Medicine. [Link]

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